Leucine, trifluoro-

• CAS: 27836-86-8

Core Science & Biosynthesis

chemical properties of 5,5,5-trifluoro-dl-leucine for protein engineering

Executive Summary

This technical guide analyzes the physicochemical properties and application protocols of 5,5,5-trifluoro-dl-leucine (TFL) in protein engineering. TFL acts as a "super-hydrophobic" surrogate for Leucine (Leu), utilized to enhance the thermal stability (

), chemical resistance, and proteolytic durability of recombinant proteins.[1] This document details the mechanistic basis of the "Fluorine Effect," provides a self-validating Selective Pressure Incorporation (SPI) protocol, and outlines the structural implications for drug development.

Part 1: The Fluorine Effect – Physicochemical Basis

The utility of TFL stems from the unique properties of the carbon-fluorine (C-F) bond. Fluorine is the most electronegative element, yet the trifluoromethyl group (

) behaves as a bulky, hydrophobic unit that significantly alters the local protein environment without disrupting the global fold.

Comparative Properties: Leucine vs. Trifluoroleucine

The substitution of hydrogen with fluorine results in three critical changes: increased hydrophobicity, increased steric volume, and altered electrostatics.

Property	Leucine (Leu)	5,5,5-Trifluoro-Leucine (TFL)	Impact on Protein Core
Side Chain			Fluorine introduces dipole moments orthogonal to the backbone.
Van der Waals Volume	~124 ų	~148 ų (+24 ų)	TFL requires slightly larger packing voids; fills "packing defects."
Hydrophobicity (LogP)	1.52	~2.2 - 2.6	TFL is significantly more hydrophobic, driving stronger core collapse.
pKa (Amine)	9.60	~8.7	The electron-withdrawing lowers the pKa of the -amine.
Helix Propensity	High	Moderate/High	Maintains -helical structure but with altered packing geometry.

Technical Note on Stereochemistry (DL vs. L): While the reagent is often supplied as a racemic mixture (5,5,5-trifluoro-dl -leucine), biological translation systems (ribosomes/tRNA synthetases) are stereoselective. The Leucyl-tRNA synthetase (LeuRS) predominantly charges the L-isomer ((2S)-TFL). The D-isomer typically remains inert in the media or acts as a weak competitive inhibitor. For high-yield applications, using the DL-mixture is a cost-effective strategy, provided the concentration is sufficient to overcome any D-isomer inhibition.

Mechanistic Drivers of Stability

• The Teflon Effect (Hydrophobic Burial): The

  group is highly hydrophobic. When TFL is incorporated into the protein core, the energetic penalty for unfolding (exposing the core to water) increases. This raises the free energy of unfolding ( ).

• Steric Packing: The

  group is larger than . In wild-type proteins with loose internal packing (cavities), TFL fills these voids, increasing Van der Waals contacts. However, in already tightly packed cores, TFL can cause steric clashes, necessitating computational modeling (e.g., Rosetta) before global replacement.

Part 2: Visualizing the Stability Mechanism

The following diagram illustrates the causal relationship between TFL incorporation and enhanced protein stability.

Caption: Causal pathway showing how TFL's physicochemical properties translate to macroscopic protein stability.

Part 3: Experimental Protocol – Selective Pressure Incorporation (SPI)

This protocol describes the Selective Pressure Incorporation (SPI) method. It relies on a Leucine auxotrophic host (e.g., E. coli strain lacking functional leu biosynthetic genes) to force the machinery to accept TFL when natural Leucine is depleted.

Prerequisites:

• Host Strain: Leucine Auxotroph (e.g., E. coli variant M15 MA or similar leu- strains).

• Reagent: 5,5,5-trifluoro-dl-leucine (dissolved in water/HCl, pH adjusted to 7.0).

The Self-Validating Workflow

Step 1: Biomass Generation (Non-Selective Phase)

• Inoculate the leu- auxotroph into M9 Minimal Media supplemented with natural L-Leucine (50 mg/L) .

• Grow cells at 37°C until mid-log phase (

  ).

• Validation: Cells must grow rapidly. If growth is slow, the auxotrophy or media composition is incorrect.

Step 2: Nutrient Depletion (The Wash)

• Centrifuge the culture (4000g, 10 min) to pellet cells.

• Decant supernatant.

• Critical Step: Wash the pellet 2x with sterile 0.9% NaCl or M9 salts (no amino acids) to remove residual Leucine.

• Causality: Failure to wash thoroughly results in "mosaic" proteins containing both Leu and TFL, compromising homogeneity.

Step 3: The Media Shift (Selective Phase)

• Resuspend cells in fresh M9 Minimal Media containing 5,5,5-trifluoro-dl-leucine (0.5 mM to 1.0 mM) .

• Note: Use a higher concentration for DL-mixtures to ensure saturation of the L-isomer uptake channels.

• Incubate for 10-15 minutes to allow intracellular equilibration.

Step 4: Induction and Expression

• Add inducer (e.g., IPTG 1 mM).

• Proceed with protein expression (typically 3-4 hours at 37°C or overnight at 25°C).

• Observation: Growth will be linear or plateau (quasi-dormancy) rather than exponential, as TFL supports translation but not efficient cell division.

Step 5: Validation (Mass Spectrometry)

• Purify the protein using standard tags (His-tag, etc.).

• Perform ESI-MS or MALDI-TOF.

• Success Metric: Look for a mass shift of +54 Da for every Leucine residue in the sequence (

  vs : ).

  • Example: A protein with 10 Leucines should show a total mass shift of +540 Da.

SPI Workflow Diagram

Caption: Step-by-step Selective Pressure Incorporation (SPI) workflow for generating fluorinated proteins.

Part 4: Applications in Drug Development

Proteolytic Resistance

Fluorinated amino acids alter the electronic signature of the peptide bond. TFL incorporation adjacent to cleavage sites can sterically hinder proteases like chymotrypsin and pepsin.

• Mechanism: The bulky

  group prevents the protease active site from accessing the scissile bond.

• Application: Extending the half-life of peptide therapeutics in serum.

"Teflon" Cores for Thermal Stability

Replacing Leucine with TFL in the hydrophobic core of coiled-coil domains or globular proteins often raises the melting temperature (

) by 5°C to 20°C, depending on the number of substitutions.

• Reference: Tang et al. (2001) demonstrated that fluorinated coiled-coil proteins display enhanced thermal and chemical stability.[2]

References

• Tang, Y., Ghirlanda, G., Petka, W. A., Nakajima, T., DeGrado, W. F., & Tirrell, D. A. (2001). Fluorinated coiled-coil proteins prepared in vivo display enhanced thermal and chemical stability.[2] Angewandte Chemie International Edition. [Link][2]

• Son, S., & Tirrell, D. A. (2003). Incorporation of trifluoroisoleucine into proteins in vivo. Biochemistry. [Link]

• Jäckel, C., & Koksch, B. (2005). Fluorine in peptide design and protein engineering.[2] European Journal of Organic Chemistry. [Link][2]

• Merkel, L., & Budisa, N. (2012). Organic fluorine as a polypeptide building block: in vivo synthesis of fluorinated proteins. Future Medicinal Chemistry. [Link]

Sources

• 1. Biosynthesis and stability of coiled-coil peptides containing (2S,4R)-5,5,5-trifluoroleucine and (2S,4S)-5,5,5-trifluoroleucine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fluorine: A new element in protein design - PMC [pmc.ncbi.nlm.nih.gov]

Thermodynamic Engineering of Proteins via Trifluoroleucine Incorporation

Executive Summary: The Fluorine Phase Advantage

In the quest for hyper-stable biologics, standard mutagenesis often hits a thermodynamic ceiling.[1] The incorporation of non-canonical amino acids (ncAAs)—specifically 5,5,5-trifluoroleucine (TFL) —represents a paradigm shift from "sequence optimization" to "atomic engineering."

This guide details the thermodynamic principles and experimental protocols for replacing Leucine with TFL. By exploiting the unique properties of the carbon-fluorine (C-F) bond—extreme hydrophobicity, orthogonality to biological chemistry, and the "fluorous effect"—researchers can achieve increases in melting temperature (

) of 10–15°C and enhancement in free energy of unfolding ( ) by 0.5–1.2 kcal/mol per interaction interface. This strategy is particularly potent for coiled-coil domains, peptide therapeutics, and industrial enzymes requiring thermal robustness.[1]

Mechanistic Principles: Why TFL Stabilizes Proteins

The stabilization conferred by TFL is not merely additive; it is synergistic, driven by three distinct physicochemical forces.

The Hydrophobic and Fluorous Effects

The C-F bond is poor at accepting hydrogen bonds and highly hydrophobic. TFL is significantly more hydrophobic than Leucine.[1] When TFL residues are buried in a protein's core, the entropic cost of exposing them to solvent is higher than for Leucine, driving a stronger hydrophobic collapse.

• Hydrophobicity: TFL partitions into organic phases more aggressively than Leu.[1]

• The Fluorous Effect: Fluorinated side chains preferentially pack against other fluorinated side chains. In a coiled-coil interface (e.g., Leucine Zippers), TFL-TFL interactions create a "teflon-like" core that is resistant to unfolding.[1]

Steric Packing and Volume

TFL is bulkier than Leu (van der Waals volume increase of ~20 ų).

• Cavity Filling: In wild-type proteins with imperfect packing, TFL can fill void spaces, increasing van der Waals contact density.[1]

• Caveat: If the core is already tightly packed, global TFL replacement can cause steric clashing and destabilization. Site-specific or residue-specific strategies are crucial here.[1]

Secondary Structure Propensity

While highly fluorinated amino acids generally exhibit lower

-helix propensity in isolation due to dipole effects, the thermodynamic gain from hydrophobic burial in the tertiary structure (e.g., the hydrophobic seam of a coiled-coil) overwhelmingly compensates for this, resulting in net stabilization.

Comparative Data Analysis

The following data summarizes the thermodynamic impact of TFL incorporation in a model GCN4-p1d leucine zipper system. Note the concentration dependence, which is characteristic of oligomeric stability.

Table 1: Thermodynamic Parameters of Hydrogenated (Leu) vs. Fluorinated (TFL) Peptides

Parameter	Wild-Type (Leu)	TFL-Variant (Global)	Delta ( )	Significance
Melting Temp ( )	42°C	55°C	+13°C	Massive thermal stabilization.[1]
Free Energy ( )	~5.0 kcal/mol	~6.2 kcal/mol	+1.2 kcal/mol	Increased resistance to unfolding.
Urea Tolerance ( )	2.5 M	4.8 M	+2.3 M	Enhanced chemical stability.[1]
Oligomerization	Dimer	Dimer	None	Specificity is retained; stability is enhanced.[1]

Data synthesized from coiled-coil studies (e.g., Tang et al., 2001).[1]

Experimental Protocol: Residue-Specific Incorporation (SPI)

To produce TFL-labeled proteins, we utilize the Selective Pressure Incorporation (SPI) method using a Leucine auxotrophic E. coli strain.[1] This method forces the translational machinery to accept TFL when natural Leucine is depleted.

Reagents and Strain Requirements[1][2]

• Strain: E. coli Leucine Auxotroph (e.g., strain TFL20 or generic Leu- auxotrophs like LAM1000 ).[1]

• Medium: M9 Minimal Medium supplemented with 19 amino acids (minus Leu), glucose, vitamins, and antibiotics.[1]

• Analog: 5,5,5-Trifluoro-DL-leucine (Sigma-Aldrich/Merck).[1] Note: The translational machinery is stereoselective and will primarily incorporate the L-isomer, but using pure L-TFL is preferred if available.[1]

The SPI Workflow

The critical step is the "Depletion Phase," which exhausts intracellular Leucine to prevent competition with TFL.

Figure 1: Step-by-step Selective Pressure Incorporation (SPI) workflow for producing TFL-proteins.

Purification Considerations

Critical Warning: TFL incorporation significantly alters the hydrophobicity of the protein.

• Reverse Phase HPLC: TFL-proteins will elute later (at higher acetonitrile concentrations) than WT.[1]

• Ion Exchange: pKa values of nearby residues may shift slightly due to the electron-withdrawing nature of fluorine, potentially altering elution profiles.

Thermodynamic Characterization Pipeline

Once purified, the stability must be validated. A simple

check is insufficient; you must prove the structural integrity remains intact.

Validation Logic

• Mass Spectrometry (ESI-MS): Confirm incorporation efficiency. TFL (+185 Da) is heavier than Leu (+113 Da).[1] A mass shift of +54 Da per Leucine indicates successful substitution.

• Circular Dichroism (CD): Verify that the secondary structure (e.g.,

  -helical content) is identical to the Wild-Type.[1]

• Thermal Denaturation: Monitor ellipticity at 222 nm while ramping temperature.

Figure 2: Mechanistic pathway of TFL-mediated protein stabilization.[1]

Applications in Drug Development[1]

• Peptide Therapeutics: Short peptides often suffer from poor half-lives.[1] TFL incorporation in the hydrophobic face of amphipathic helices can stabilize the active conformation and protect against proteolytic degradation (proteases often fail to recognize fluorinated substrates).

• Vaccine Scaffolds: Hyper-stable coiled-coil trimers can serve as robust antigen display platforms that survive cold-chain breaks.[1]

• Industrial Biocatalysis: Enzymes operating at elevated temperatures can benefit from global or site-specific TFL incorporation to extend operational lifetime.[1]

References

• Tang, Y., Ghirlanda, G., Petka, W. A., Nakajima, T., DeGrado, W. F., & Tirrell, D. A. (2001). Fluorinated Coiled-Coil Proteins Prepared In Vivo Display Enhanced Thermal and Chemical Stability.[1] Angewandte Chemie International Edition.[1] Link

• Bilgiçer, B., Fichera, A., & Kumar, K. (2001). A Coiled-Coil with a Fluorous Core.[1] Journal of the American Chemical Society. Link

• Son, S., Tanrikulu, I. C., & Tirrell, D. A. (2006). Stabilization of the Heterodimeric Coiled-Coil Interaction of Basic Region-Leucine Zipper Proteins by Fluorination.[1] ChemBioChem.[1] Link

• Montclare, J. K., & Tirrell, D. A. (2006). Evolving Artificial Enzymes with Fluorinated Amino Acids.[1] Angewandte Chemie.[1] Link

• Merkel, L., & Budisa, N. (2012). Deciphering the "Fluorine Code": The Many Hats Fluorine Wears in Protein Engineering. ChemBioChem.[1] Link

Sources

• 1. Buy 5,5,5-Trifluoro-ʟ-leucine, N-t-Boc derivative Isotope - Quality Reliable Supply [sigmaaldrich.com]

The Double-Edged Sword: A Technical Guide to the Biological Activity and Toxicity of Trifluoroleucine in Prokaryotes

For the Attention of Researchers, Scientists, and Drug Development Professionals

Preamble: The Allure of the Fluorinated Analogue

In the perpetual arms race between antimicrobial development and microbial resistance, the exploration of unconventional chemical entities is paramount. Among these, fluorinated amino acids represent a compelling class of molecules with the potential to disrupt fundamental biological processes. This guide delves into the intricate world of 5,5,5-trifluoroleucine (TFL), a fluorinated analogue of the essential amino acid leucine. We will dissect its biological activity and toxicological profile within prokaryotic systems, offering a comprehensive resource for researchers aiming to harness or mitigate its effects. This document eschews a rigid template, instead adopting a structure that logically unfolds the scientific narrative of trifluoroleucine's interaction with the prokaryotic cell.

Section 1: The Trojan Horse Strategy - Mechanism of Action

The efficacy and toxicity of trifluoroleucine are fundamentally linked to its ability to masquerade as its natural counterpart, leucine. This molecular mimicry allows it to infiltrate the highly regulated machinery of protein synthesis.

Uptake and Aminoacylation: Gaining Cellular Access

Trifluoroleucine enters the prokaryotic cell primarily through amino acid transport systems intended for leucine and other branched-chain amino acids. Once inside the cytoplasm, the crucial step of aminoacylation occurs. Leucyl-tRNA synthetase (LeuRS), the enzyme responsible for charging transfer RNA (tRNA) molecules with leucine, recognizes trifluoroleucine. While the efficiency of this recognition and subsequent charging can vary between bacterial species, it is the gateway for trifluoroleucine's incorporation into the proteome. The promiscuity of LeuRS in accepting this fluorinated analogue is the critical initiating event for its biological effects.

Incorporation into the Proteome: A Covalent Commitment

Once charged to a tRNALeu molecule, trifluoroleucine is delivered to the ribosome and incorporated into nascent polypeptide chains in place of leucine. The extent of this substitution is a key determinant of the subsequent cellular phenotype. In leucine-auxotrophic strains, where the endogenous supply of leucine is limited, the incorporation of trifluoroleucine can be substantial, leading to a proteome heavily substituted with this unnatural amino acid.[1]

Section 2: The Aftermath - Toxicological Consequences of Trifluoroleucine Incorporation

The substitution of the proteolytically stable and hydrophobic leucine with the more electronegative and sterically different trifluoroleucine has profound consequences for protein structure and function, culminating in cellular toxicity.

Perturbation of Protein Structure and Stability

The introduction of the trifluoromethyl group, with its high electronegativity, can significantly alter the local electronic environment within a protein. This can disrupt the delicate balance of forces that govern protein folding and stability, including hydrophobic interactions and van der Waals forces. While in some engineered systems, fluorination can enhance protein stability, the widespread, non-specific incorporation of trifluoroleucine into the bacterial proteome is generally disruptive. This can lead to localized misfolding, altered secondary and tertiary structures, and a global destabilization of the proteome.

Protein Aggregation: The Cellular Traffic Jam

A primary driver of trifluoroleucine's toxicity is the induction of protein aggregation.[2] Misfolded or destabilized proteins have a higher propensity to expose hydrophobic residues that are normally buried within the protein core. These exposed patches can interact with each other, leading to the formation of insoluble protein aggregates. These aggregates can sequester essential proteins, disrupt cellular processes, and generate cellular stress.[2] The accumulation of protein aggregates is a hallmark of cellular dysfunction and a common mechanism of toxicity for various stressors.

graph Toxicity_Pathway { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#FFFFFF", color="#4285F4", fillcolor="#4285F4"]; edge [color="#34A853", arrowhead=normal];

TFL [label="Trifluoroleucine (TFL)"]; Incorporation [label="Incorporation into Proteins", fillcolor="#EA4335"]; Misfolding [label="Protein Misfolding & Destabilization", fillcolor="#FBBC05"]; Aggregation [label="Protein Aggregation", fillcolor="#EA4335"]; Toxicity [label="Cellular Toxicity & Growth Inhibition", fillcolor="#202124"];

TFL -> Incorporation; Incorporation -> Misfolding; Misfolding -> Aggregation; Aggregation -> Toxicity; }

Figure 1: The pathway from trifluoroleucine incorporation to cellular toxicity.

Enzyme Inhibition and Metabolic Disruption

The incorporation of trifluoroleucine into enzymes can directly impact their catalytic activity. The altered side chain can disrupt the precise geometry of the active site, affecting substrate binding and catalysis. This can lead to a widespread disruption of metabolic pathways, contributing to the overall bacteriostatic or bactericidal effect of the compound.

Section 3: Quantifying the Impact - Experimental Methodologies

A thorough understanding of trifluoroleucine's biological activity and toxicity necessitates robust and reproducible experimental protocols. This section provides detailed methodologies for key assays.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. For an amino acid analogue like trifluoroleucine, this assay is crucial for quantifying its antibacterial potency.

Protocol: Broth Microdilution MIC Assay [3][4][5]

• Preparation of Trifluoroleucine Stock Solution: Prepare a sterile stock solution of 5,5,5-trifluoroleucine in a suitable solvent (e.g., sterile distilled water or a minimal medium). The concentration should be at least 10 times the highest concentration to be tested.

• Bacterial Inoculum Preparation:

  • From a fresh agar plate, pick a few colonies of the test prokaryote and suspend them in a sterile saline solution or broth.

  • Adjust the turbidity of the suspension to a 0.5 McFarland standard, which corresponds to approximately 1-2 x 108 CFU/mL.

  • Dilute this suspension 1:100 in the appropriate sterile broth (e.g., Mueller-Hinton Broth or a defined minimal medium for auxotrophic strains) to achieve a final inoculum density of approximately 1-2 x 106 CFU/mL.

• Serial Dilution in a 96-Well Plate:

  • Add 100 µL of sterile broth to wells 2 through 12 of a 96-well microtiter plate.

  • Add 200 µL of the trifluoroleucine stock solution to well 1.

  • Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, then transferring 100 µL from well 2 to well 3, and so on, until well 10. Discard 100 µL from well 10. Well 11 serves as a growth control (no trifluoroleucine), and well 12 serves as a sterility control (no bacteria).

• Inoculation: Add 10 µL of the prepared bacterial inoculum to wells 1 through 11. The final volume in each well will be approximately 110 µL, and the final bacterial concentration will be around 1-2 x 105 CFU/mL.

• Incubation: Incubate the plate at the optimal growth temperature for the prokaryote (e.g., 37°C for E. coli) for 18-24 hours.

• Reading the MIC: The MIC is the lowest concentration of trifluoroleucine at which there is no visible growth (i.e., the well is clear).

Note on Data Availability: As of the writing of this guide, specific MIC values for 5,5,5-trifluoroleucine against common prokaryotes such as E. coli, B. subtilis, and P. aeruginosa are not widely available in the public domain. However, related fluorinated compounds have been studied. For instance, the MIC of 5-fluorouracil against P. aeruginosa has been reported to be in the range of 128 to >1024 µg/mL.[6] It is imperative that researchers empirically determine the MIC of 5,5,5-trifluoroleucine for their specific strains of interest.

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Start [label="Start", shape=ellipse, fillcolor="#34A853"]; Prep_TFL [label="Prepare TFL Stock"]; Prep_Inoculum [label="Prepare Bacterial Inoculum"]; Serial_Dilution [label="Perform Serial Dilutions in 96-Well Plate"]; Inoculate [label="Inoculate Wells"]; Incubate [label="Incubate Plate"]; Read_MIC [label="Read MIC"]; End [label="End", shape=ellipse, fillcolor="#34A853"];

Start -> Prep_TFL; Start -> Prep_Inoculum; Prep_TFL -> Serial_Dilution; Prep_Inoculum -> Inoculate; Serial_Dilution -> Inoculate; Inoculate -> Incubate; Incubate -> Read_MIC; Read_MIC -> End; }

Figure 2: Workflow for the MIC assay.

Quantification of Trifluoroleucine Incorporation by LC-MS/MS

To directly assess the extent to which trifluoroleucine is incorporated into the proteome, a mass spectrometry-based approach is required.

Protocol: Proteomic Analysis of Trifluoroleucine Incorporation [7][8]

• Cell Culture and Protein Extraction:

  • Grow the prokaryotic strain in a defined minimal medium. For leucine auxotrophs, supplement the medium with a limiting amount of leucine and an excess of trifluoroleucine.

  • Harvest the cells in the mid-logarithmic growth phase by centrifugation.

  • Lyse the cells using a suitable method (e.g., sonication or bead beating) in a lysis buffer containing protease inhibitors.

  • Clarify the lysate by centrifugation to remove cell debris.

• Protein Precipitation and Digestion:

  • Precipitate the total protein from the lysate using a method such as trichloroacetic acid (TCA) precipitation.

  • Wash the protein pellet with cold acetone to remove residual TCA.

  • Resuspend the protein pellet in a denaturing buffer (e.g., 8 M urea in 100 mM ammonium bicarbonate).

  • Reduce the disulfide bonds with dithiothreitol (DTT) and alkylate the cysteine residues with iodoacetamide.

  • Dilute the urea concentration to less than 2 M and digest the proteins with trypsin overnight at 37°C.

• LC-MS/MS Analysis:

  • Desalt the resulting peptide mixture using a C18 solid-phase extraction cartridge.

  • Analyze the peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The mass spectrometer should be operated in data-dependent acquisition mode to select peptide precursor ions for fragmentation.

• Data Analysis:

  • Search the acquired MS/MS spectra against a protein database of the target prokaryote.

  • In the search parameters, specify a variable modification on leucine residues corresponding to the mass shift caused by the substitution of three hydrogen atoms with three fluorine atoms (+42.00 Da).

  • The identification of peptides containing this mass shift on leucine residues provides direct evidence of trifluoroleucine incorporation. The relative abundance of modified versus unmodified peptides can be used to estimate the percentage of incorporation.

Measurement of Protein Aggregation using Flow Cytometry

The use of fluorescent dyes that specifically bind to protein aggregates allows for the quantification of aggregation at the single-cell level using flow cytometry.

Protocol: PROTEOSTAT® Assay for Protein Aggregation [9][10][11][12]

• Cell Culture and Treatment:

  • Grow the prokaryotic cells in the presence of varying concentrations of trifluoroleucine (based on the MIC) and a control without the analogue.

  • Harvest the cells at a desired time point.

• Cell Fixation and Permeabilization:

  • Fix the cells with a suitable fixative (e.g., 4% paraformaldehyde) to preserve their cellular structure.

  • Permeabilize the cell membrane with a detergent (e.g., 0.1% Triton X-100) to allow the dye to enter the cells.

• Staining with PROTEOSTAT®:

  • Resuspend the fixed and permeabilized cells in a buffer containing the PROTEOSTAT® dye according to the manufacturer's instructions.

  • Incubate the cells in the dark to allow for staining of protein aggregates.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer. The PROTEOSTAT® dye fluoresces in the red channel.

  • Measure the fluorescence intensity of individual cells. An increase in red fluorescence in the trifluoroleucine-treated cells compared to the control indicates an increase in protein aggregation.

  • Gate on the single-cell population to exclude debris and cell clumps from the analysis.

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Start [label="Start", shape=ellipse, fillcolor="#34A853"]; Cell_Culture [label="Culture Cells with/without TFL"]; Fix_Perm [label="Fix and Permeabilize Cells"]; Stain [label="Stain with PROTEOSTAT®"]; Flow_Cytometry [label="Analyze by Flow Cytometry"]; Data_Analysis [label="Quantify Fluorescence Intensity"]; End [label="End", shape=ellipse, fillcolor="#34A853"];

Start -> Cell_Culture; Cell_Culture -> Fix_Perm; Fix_Perm -> Stain; Stain -> Flow_Cytometry; Flow_Cytometry -> Data_Analysis; Data_Analysis -> End; }

Figure 3: Workflow for protein aggregation analysis.

In Vivo Protein Folding Reporter Assay

To assess the impact of trifluoroleucine on the general protein folding environment within the cell, a reporter system can be employed.

Protocol: GFP-Based Folding Reporter Assay [13][14][15]

• Construct Design: Utilize a plasmid-based reporter system where a protein of interest is fused to Green Fluorescent Protein (GFP). The fluorescence of GFP is dependent on its correct folding, which can be influenced by the folding of the fused protein and the overall health of the cellular protein folding machinery.

• Transformation and Culture: Transform the prokaryotic strain with the reporter plasmid. Culture the cells in a minimal medium that allows for the controlled incorporation of trifluoroleucine (e.g., in a leucine auxotroph).

• Induction and Treatment: Induce the expression of the fusion protein and simultaneously treat the cells with trifluoroleucine.

• Fluorescence Measurement: At various time points after induction, measure the GFP fluorescence of the cell culture using a fluorometer or a plate reader. A decrease in GFP fluorescence in the trifluoroleucine-treated cells compared to the untreated control suggests a negative impact on protein folding.

• Normalization: Normalize the fluorescence signal to the cell density (e.g., by measuring the optical density at 600 nm) to account for any growth inhibitory effects of trifluoroleucine.

Section 4: Circumventing the Blockade - Potential Resistance Mechanisms

Prokaryotes can develop resistance to toxic compounds through various mechanisms. While specific resistance mechanisms to trifluoroleucine are not extensively documented, we can extrapolate from what is known about resistance to other amino acid analogues and fluorinated compounds.

• Altered Amino Acid Transport: Mutations in the genes encoding amino acid transporters could reduce the uptake of trifluoroleucine into the cell.

• Modified Leucyl-tRNA Synthetase: Mutations in the leuS gene, which encodes LeuRS, could alter the enzyme's active site, leading to a decreased ability to recognize and charge trifluoroleucine to tRNALeu, while still accommodating leucine.

• Increased Chaperone and Protease Activity: Upregulation of molecular chaperones and proteases, as part of a cellular stress response, could help to refold or degrade misfolded proteins containing trifluoroleucine, thereby mitigating its toxic effects.

• Efflux Pumps: While less common for amino acid analogues, the acquisition or upregulation of efflux pumps could potentially export trifluoroleucine from the cell.

Section 5: Summary and Future Perspectives

5,5,5-trifluoroleucine presents a fascinating case study in the power of chemical biology to probe and perturb prokaryotic systems. Its biological activity is a direct consequence of its structural similarity to leucine, allowing it to be incorporated into proteins and disrupt their structure and function. The resulting toxicity, primarily driven by protein misfolding and aggregation, highlights a potential vulnerability in the prokaryotic proteostasis network.

The methodologies outlined in this guide provide a framework for the systematic investigation of trifluoroleucine and other unnatural amino acids. Future research should focus on:

• Determining the MICs of trifluoroleucine against a broad panel of clinically relevant prokaryotes.

• Elucidating the specific protein targets that are most susceptible to destabilization by trifluoroleucine incorporation.

• Investigating the interplay between trifluoroleucine-induced stress and other cellular stress response pathways.

• Exploring the potential for synergistic interactions between trifluoroleucine and other antimicrobial agents.

By continuing to unravel the complex interactions between fluorinated amino acids and prokaryotic biology, we can pave the way for the development of novel therapeutic strategies and gain a deeper understanding of the fundamental principles of protein science.

References

• Antimicrobial Resistance Profile and Molecular Screening for the penA-60.001 Allele in Neisseria gonorrhoeae Detected in Zagreb County, Croatia. MDPI. Available at: [Link]

• Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays. Nature Protocols. (2024-11-07). Available at: [Link]

• The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance. PMC. (2021-02-04). Available at: [Link]

• Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. protocols.io. (2023-06-14). Available at: [Link]

• Measurement of protein aggregation with PROTEOSTAT. protocols.io. (2025-02-03). Available at: [Link]

• Protocol to identify amino acids bound to tRNA by aminoacylation using mass spectrometry. STAR Protocols. Available at: [Link]

• ProteoStat™ Protein Aggregation Assay. Enzo Life Sciences. Available at: [Link]

• MSU MSMC Protocol 2a Free amino acid analysis - UPLC/MS/MS method. Michigan State University. (2020-05-13). Available at: [Link]

• Microbial Assay of Amino Acids. Scribd. Available at: [Link]

• Controlling the incorporation of fluorinated amino acids in human cells and its structural impact. bioRxiv. (2024-02-15). Available at: [Link]

• Fluorine labeling of proteins for NMR studies. SpringerLink. Available at: [Link]

• MS-READ: Quantitative Measurement of Amino Acid Incorporation. PMC. (2017-01-24). Available at: [Link]

• Green Fluorescent Protein-Based Expression Screening Of Membrane Proteins: E.coli l Protocol Preview. YouTube. (2022-07-30). Available at: [Link]

• Small Molecule Fluoride Toxicity Agonists. PMC. (2015-04-23). Available at: [Link]

• ON THE INCORPORATION OF 5',5',5'-TRIFLUOROLEUCINE INTO PROTEINS OF E. COLI. PubMed. Available at: [Link]

• A dual-reporter system for investigating and optimizing protein translation and folding in E. coli. PMC. Available at: [Link]

• Guide to Optimizing Protein Characterization. Enzo Life Sciences. Available at: [Link]

• Resistance to Fluoroquinolones in Pseudomonas aeruginosa from Human, Animal, Food and Environmental Origin: The Role of CrpP and Mobilizable ICEs. PMC. (2022-09-19). Available at: [Link]

• Antimicrobial Susceptibility of Bacillus Strains Isolated from Primary Starters for African Traditional Bread Production and Characterization of the Bacitracin Operon and Bacitracin Biosynthesis. PMC. Available at: [Link]

• APPLICATION NOTE. Enzo Life Sciences. Available at: [Link]

• New Molecular Reporters for Rapid Protein Folding Assays. PLOS One. Available at: [Link]

• Secretome Analysis of the Plant Biostimulant Bacteria Strains Bacillus subtilis (EB2004S) and Lactobacillus helveticus (EL2006H) in Response to pH Changes. MDPI. (2022-12-02). Available at: [Link]

• Effect of 5-fluorouracil on Pseudomonas aeruginosa: impact on virulence, biofilm formation, and bacterial growth. Frontiers. (2025-07-17). Available at: [Link]

• A Pilot Study of the Synergy between Two Antimicrobial Peptides and Two Common Antibiotics. Aston University. Available at: [Link]

• Green Fluorescent Protein Functions as a Reporter for Protein Localization in Escherichia coli. PMC. Available at: [Link]

• Overview of the Antimicrobial Compounds Produced by Members of the Bacillus subtilis Group. Frontiers. Available at: [Link]

• Protein Expression Protocol & Troubleshooting in E. coli. BiologicsCorp. Available at: [Link]

• User Manual-ENZ-51035-K100 - ProteoStat Aggresome Detection Kit-Rev 1.2.0 Jan 2011.pub. Enzo Life Sciences. Available at: [Link]

• Mucin-Based Biotherapies for Pseudomonas aeruginosa Lung Infection. DTIC. Available at: [Link]

• Antimicrobial Peptides against Multidrug-Resistant Pseudomonas aeruginosa Biofilm from Cystic Fibrosis Patients. PMC. (2022-06-27). Available at: [Link]

• Principles of fluoride toxicity and the cellular response: a review. PubMed. (2020-03-09). Available at: [Link]

• Aggregation and Cellular Toxicity of Pathogenic or Non-pathogenic Proteins. PMC. (2020-03-20). Available at: [Link]

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• 2. Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays - PMC [pmc.ncbi.nlm.nih.gov]
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Precision Engineering of Protein Stability: The 5,5,5-Trifluoro-L-Leucine (TFL) Surrogate Platform

Executive Summary

In the landscape of protein engineering and synthetic biology, the incorporation of non-canonical amino acids (ncAAs) offers a route to expand the chemical repertoire of the proteome.[1] Among these, 5,5,5-trifluoro-L-leucine (TFL) stands out not merely as a structural probe, but as a functional surrogate capable of profoundly altering protein thermodynamics.[1]

This guide details the mechanistic basis and experimental protocols for replacing L-Leucine (Leu) with TFL. By exploiting the promiscuity of native aminoacyl-tRNA synthetases in auxotrophic hosts, researchers can generate "fluorinated proteins" exhibiting enhanced thermal stability, resistance to chemical denaturation, and unique spectral signatures for

F NMR studies.

Physicochemical Basis: The Fluorine Effect

The utility of TFL arises from the unique properties of the carbon-fluorine (C-F) bond. Fluorine is the most electronegative element, yet the trifluoromethyl group (

) shares a steric volume comparable to the isopropyl group of native leucine, albeit slightly larger.

Steric and Electronic Modulation

The replacement of hydrogen with fluorine introduces a "fluorine effect" characterized by:

• Hydrophobicity: The

  group is significantly more hydrophobic than . This enhances the driving force for hydrophobic core collapse during protein folding.

• Lipophobicity: Uniquely, fluorinated chains also exhibit lipophobicity, often leading to distinct self-segregation in the protein core, known as "fluorous packing."

• Helix Propensity: TFL maintains a high

  -helix propensity, making it an ideal stabilizer for leucine-zipper motifs and coiled-coil domains.

Table 1: Comparative Physicochemical Properties

Property	L-Leucine (Leu)	5,5,5-Trifluoro-L-Leucine (TFL)	Impact on Protein
Side Chain Formula			Altered core packing
Van der Waals Vol.	~124 ų	~148 ų	Tighter packing in cavities
Hydrophobicity ( )	0.0 (Reference)	+1.2 (Estimated)	Increased core stability
pKa (Carboxyl)	2.36	~2.0	Minimal backbone perturbation
F NMR Shift	N/A	~ -65 ppm (vs )	High-sensitivity probe

Mechanism of Incorporation

The incorporation of TFL does not typically require the evolution of orthogonal tRNA/synthetase pairs (e.g., the pyrrolysine system). Instead, it relies on the Residue-Specific Incorporation (SPI) method, exploiting the kinetic tolerance of the native Leucyl-tRNA Synthetase (LeuRS).

The Kinetic Gatekeeper

The native E. coli LeuRS activates leucine with high specificity. However, TFL is a close structural isostere. While the specificity constant (

) for TFL is approximately 130-fold lower than for Leu, the enzyme can be forced to accept TFL by manipulating the intracellular concentration ratios. By depleting the native substrate (Leu) and providing an excess of the surrogate (TFL) in a leucine-auxotrophic strain, the kinetic competition shifts in favor of TFL.

Visualization: The SPI Workflow

The following diagram illustrates the logic flow for forcing TFL incorporation using an auxotrophic host.

Figure 1: Logic flow of the Selective Pressure Incorporation (SPI) method. By depleting native Leucine, the lower-affinity TFL surrogate dominates the active site of LeuRS.

Experimental Protocol: Auxotrophic Expression

This protocol is designed for E. coli leucine auxotrophs (e.g., strains carrying leuB- or leuD- mutations).

Materials

• Strain: E. coli BL21(DE3) derivative (Leu auxotroph).

• M9 Minimal Medium: Standard M9 salts, glucose (0.4%),

  , , thiamine.

• Amino Acid Mix: 19 amino acids (excluding Leu) at 40 µg/mL each.

• TFL Stock: 5,5,5-Trifluoro-L-leucine (dissolved in water or dilute HCl).

• Inducer: IPTG.

Step-by-Step Methodology

• Inoculation & Growth (The Biomass Phase):

  • Inoculate the auxotrophic strain into M9 minimal medium supplemented with standard L-Leucine (50 µg/mL) and antibiotics.

  • Grow at 37°C until mid-log phase (

    ).

  • Rationale: We use native leucine initially to generate sufficient biomass efficiently.

• The Wash Step (Critical):

  • Centrifuge the culture (4000 x g, 10 min) to pellet cells.

  • Discard the supernatant.

  • Resuspend the pellet in sterile M9 salts (no carbon/amino acids) and centrifuge again.

  • Rationale: This removes all traces of extracellular L-Leucine to prevent competition during the induction phase.

• Resuspension & Shift:

  • Resuspend the pellet in fresh M9 minimal medium containing the 19 non-Leu amino acids.

  • Crucial Step: Incubate for 10-15 minutes at 37°C without Leu or TFL.

  • Rationale: This "starvation interval" depletes the intracellular pool of charged Leu-tRNA, ensuring the translation machinery pauses at Leu codons.

• Induction & Incorporation:

  • Add TFL to a final concentration of 0.5 mM to 1 mM (excess is required to drive the reaction due to high

    ).

  • Immediately add IPTG (0.5 - 1 mM) to induce protein expression.

  • Reduce temperature to 25°C or 30°C and incubate for 4–12 hours.

  • Rationale: Lower temperature aids the folding of the fluorinated protein, which may have different folding kinetics than the wild type.

• Harvest & Purification:

  • Pellet cells and proceed with standard lysis and affinity purification (e.g., Ni-NTA).

  • Validation: Analyze incorporation efficiency via Mass Spectrometry (Intact Protein LC-MS). Expect a mass shift of +54 Da per Leucine residue (

    vs : 69 - 15 = 54).

Structural & Functional Applications[2]

Thermal Stabilization (The "Teflon Effect")

Incorporating TFL into the hydrophobic core of proteins, particularly in coiled-coil motifs (e.g., Leucine Zippers), often results in dramatic increases in thermal stability (

).

• Mechanism: The larger volume of the trifluoromethyl group fills packing voids more efficiently than the methyl group. Furthermore, the fluorinated surface is hydrophobic but resists wetting, creating a "dry" core that is energetically costly to unfold.

• Data: Studies on coiled-coil peptides have shown

  increases of >10°C upon TFL substitution.

Proteolytic Resistance

Fluorinated amino acids alter the local electronic environment of the peptide bond.

• Steric Shielding: The bulkier

  group can sterically hinder the access of proteases (like Chymotrypsin) to the cleavage site.

• Application: This is particularly valuable in peptide drug development (e.g., GLP-1 analogs) to extend plasma half-life.

F NMR Spectroscopy

TFL serves as a sensitive NMR probe.

• Sensitivity:

  F has 100% natural abundance and a high gyromagnetic ratio.

• Lack of Background: Biological systems have no endogenous fluorine, resulting in zero background noise.

• Utility: It allows for the monitoring of conformational changes, ligand binding, or protein-protein interactions in real-time.

References

• Tang, Y., & Tirrell, D. A. (2001). Biosynthesis of a highly stable coiled-coil protein containing hexafluoroleucine in an engineered bacterial host. Journal of the American Chemical Society, 123(44), 11089-11090.

• Montclare, J. K., & Tirrell, D. A. (2006). Evolving bacterial cell surfaces via protein engineering. Angewandte Chemie International Edition, 45(27), 4518-4521. (Contextualizing TFL in surface display).

• Son, S., & Tirrell, D. A. (2003). Incorporation of trifluoroisoleucine into proteins in vivo. ChemBioChem, 4(11), 1251-1253. (Comparative methodology for fluorinated Ile/Leu).

• Volkter, T., et al. (2014). Synthesis and incorporation of 5,5,5-trifluoroleucine into peptides.[1] Organic & Biomolecular Chemistry. (Chemical synthesis context).

• Merkel, L., & Budisa, N. (2012). Organic fluorine as a polypeptide building block: in vivo synthesis of fluorinated proteins. Organic & Biomolecular Chemistry, 10, 7241-7261.

Sources

• 1. Biosynthesis and stability of coiled-coil peptides containing (2S,4R)-5,5,5-trifluoroleucine and (2S,4S)-5,5,5-trifluoroleucine - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Stereoselective Synthesis of 5,5,5-Trifluoro-L-Leucine

[1]

Executive Summary & Strategic Overview

5,5,5-Trifluoro-L-leucine (TFL) is a critical fluorinated amino acid used in peptide engineering to enhance metabolic stability, proteolytic resistance, and hydrophobic interaction without significantly altering steric bulk compared to native leucine.

Synthesizing TFL is chemically challenging due to the strong electron-withdrawing nature of the trifluoromethyl (

) group, which deactivates electrophiles used in standard alkylations and predisposes intermediates to racemization or defluorination.

This guide details two distinct, field-proven protocols:

• Protocol A (State-of-the-Art): A modular Ni(II)-Nucleophilic Glycine Equivalent route coupled with stereoselective hydrogenation. This method offers the highest enantiomeric excess (

  ) and is scalable for multi-gram production.

• Protocol B (Biocatalytic): An Enzymatic Kinetic Resolution using Acylase I. This is the "green" alternative, ideal for laboratories lacking high-pressure hydrogenation equipment, though limited to a theoretical 50% yield per pass.

Method Selection Matrix

Feature	Protocol A: Ni(II) Complex / Hydrogenation	Protocol B: Enzymatic Resolution
Primary Mechanism	Asymmetric Alkylation & Hydrodefluorination	Kinetic Hydrolysis of Racemate
Stereoselectivity ( )	Excellent (>99%)	Good (>95% after recrystallization)
Scalability	High (Gram to Kg scale)	Medium (Batch dependent)
Atom Economy	High	Low (Discard/Recycle 50% D-isomer)
Equipment Req.	High Pressure Reactor (Parr), Inert Atmosphere	Standard Glassware, Incubator
Cost Driver	Chiral Ligand (Recyclable), Catalyst	Enzyme, Racemic Starting Material

Protocol A: Ni(II) Complex Mediated Synthesis (The Soloshonok-Sorochinsky Method)

This protocol utilizes a chiral Ni(II) Schiff base complex.[1][2] The modular nature of this "glycine equivalent" allows for thermodynamic control over stereochemistry, utilizing the steric bulk of the chiral ligand to direct the alkylation to the Re-face of the glycine enolate.

Recent Optimization (2025 Insight): Direct alkylation with trifluoroisobutyl halides is often sluggish. The superior route involves alkylating with a polyfluorinated alkene precursor followed by stereoselective hydrogenation/hydrodefluorination.

Phase 1: Preparation of the Ni(II) Glycine Complex

Reagents:

• Glycine[1][3][4]

• (S)-2-[N-(N'-benzylprolyl)amino]benzophenone (BPB) (The Chiral Auxiliary)

• KOH / Methanol

Workflow:

• Complexation: Dissolve BPB (1.0 eq), Glycine (5.0 eq), and

  (2.0 eq) in MeOH under .

• Base Addition: Add KOH (7.0 eq) in MeOH dropwise at 45°C. The solution will turn deep red.

• Quench: Pour into acetic acid/water ice mix.

• Isolation: Filter the red precipitate. This is the (S)-Ni-BPB-Gly complex.

  • QC Check:

    NMR must show diagnostic glycine protons as an AB system (approx. 3.5-3.8 ppm).

Phase 2: Asymmetric Alkylation & Hydrodefluorination

Reagents:

• (S)-Ni-BPB-Gly Complex

• 2-(bromomethyl)-1,1,1,3,3,3-hexafluoropropane (Precursor)[1][5][6]

• Base: TBAF (Tetra-n-butylammonium fluoride) or KOH

• Catalyst: 10% Pd/C

• Hydrogen Gas (

  )

Step-by-Step:

• Alkylation/Elimination: React the (S)-Ni-BPB-Gly complex with the hexafluoropropane reagent in DMF/THF using TBAF.

  • Mechanism:[5][6][7][8][9] This triggers a cascade: Alkylation

    Elimination Formation of a pentafluoroisobutenyl-Ni intermediate.

• Hydrogenation (The Critical Step): Transfer the intermediate to a high-pressure reactor with 10% Pd/C in MeOH.

  • Condition: Pressurize to 35 bar (approx. 500 psi)

    .

  • Why: At atmospheric pressure, you obtain the pentafluoro analog. High pressure forces hydrodefluorination , converting the

    moiety into the desired (trifluoro) side chain while setting the -center stereochemistry.

• Filtration: Filter off Pd/C through Celite. Evaporate solvent to yield the (S,S)-TFL-Ni complex.

Phase 3: Hydrolysis and Product Release

• Acidolysis: Dissolve the complex in MeOH and slowly add 3N HCl (1:1 v/v). Heat to 70°C.

  • Visual Cue: The deep red color fades to green (release of

    ) and a white precipitate forms (the chiral ligand BPB).

• Ligand Recovery: Filter the white solid (BPB-HCl). Basify and extract to recycle the ligand (>90% recovery is standard).

• Purification: Pass the filtrate through a cation exchange resin (Dowex 50W). Elute with 2M

  .

• Final Isolation: Lyophilize the ammonia fractions to obtain (S)-5,5,5-Trifluoro-L-leucine as a white powder.

Visualization: Protocol A Workflow

Figure 1: The Ni(II) complex workflow highlighting the critical hydrodefluorination step for trifluoro-leucine synthesis.

Protocol B: Enzymatic Kinetic Resolution (Green Route)

This method is recommended for labs requiring smaller quantities (<5g) or lacking high-pressure hydrogenation safety setups. It relies on the absolute stereospecificity of Hog Kidney Acylase I.

Phase 1: Substrate Preparation

Reagent: Racemic 5,5,5-trifluoroleucine (commercially available or synthesized via non-stereoselective Strecker synthesis).

• Acetylation: Treat racemic TFL with acetic anhydride (

  ) in NaOH/Water at 0°C.

• Acidification: Acidify to pH 2.0 with HCl. Extract the N-acetyl-5,5,5-trifluoro-DL-leucine with ethyl acetate.

• Drying: Evaporate to yield the N-acetyl-DL-TFL solid.

Phase 2: Enzymatic Hydrolysis

Reagents:

• N-Acetyl-DL-TFL

• Acylase I (from Hog Kidney, lyophilized powder)

• (Cofactor)

• LiOH or NaOH (for pH adjustment)

Step-by-Step:

• Buffer Setup: Dissolve N-acetyl-DL-TFL (0.1 M) in distilled water. Adjust pH to 7.5 using 2M LiOH.

• Activation: Add

  (1 mM final concentration) to activate the enzyme.

• Initiation: Add Acylase I (approx. 15-20 mg per mmol of substrate).

• Incubation: Incubate at 37°C with gentle shaking.

  • Monitoring: Check pH periodically; the release of the free amino acid will lower the pH. Maintain pH 7.5 with dilute LiOH.

  • Endpoint: Reaction typically stops at 50% conversion (approx. 24-48 hours).

• Quench: Acidify to pH 5.0 with acetic acid, treat with activated charcoal, and filter to remove protein.

Phase 3: Separation

• Ion Exchange: Pass the filtrate through a cation exchange column (

  form).

• Elution:

  • Fraction A (Unreacted): Wash with water.[4] The N-acetyl-D-trifluoroleucine passes through. (Can be racemized and recycled).

  • Fraction B (Product): Elute with 1.5M

    . This contains the (S)-5,5,5-trifluoro-L-leucine .[10]

• Finishing: Evaporate ammonia and recrystallize from water/ethanol to maximize

  (>99%).

Quality Control & Analytical Standards

To ensure the integrity of the synthesized TFL, the following analytical validations are mandatory.

Enantiomeric Excess ( ) Determination[6]

• Method: Chiral HPLC.

• Column: Crownpak CR(+) (Daicel) or Chirex 3126 (Phenomenex).

• Mobile Phase:

  (pH 1.5) usually provides excellent resolution for free amino acids.

• Detection: UV at 210 nm (or derivatize with FDAA/Marfey's Reagent for higher sensitivity).

• Acceptance Criteria:

  .

NMR Verification

• NMR: Essential to confirm the trifluoro group integrity.

  • Shift: Expect a doublet or triplet around -60 to -65 ppm (referenced to

    ).

  • Absence of Impurities: Ensure no signals for unreduced pentafluoro intermediates (typically -80 to -110 ppm region).

Safety Note: Fluorinated Intermediates

Warning: Trifluoroisobutyl halides and pentafluoroisobutenes are volatile and potentially alkylating agents.

• Containment: All reactions involving alkyl halides must be performed in a functioning fume hood.

• Waste: Fluorinated organic waste must be segregated from standard organic solvents.

Troubleshooting Guide

Problem	Probable Cause	Corrective Action
Low Yield in Protocol A	Incomplete Hydrolysis of Ni-Complex	Increase temperature to 70°C; ensure HCl concentration is at least 3N.
Low in Protocol A	Racemization during hydrolysis	Avoid prolonged heating (>2 hrs) after color change. Neutralize immediately after ligand removal.
Incomplete Hydrogenation	Catalyst Poisoning or Low Pressure	Ensure pressure is >30 bar. Use fresh Pd/C. Check for sulfur contaminants in solvent.
Enzyme Inactivity (Protocol B)	Metal ion deficiency	Ensure is added. Acylase I is metallo-dependent.
Product "Oiling Out"	High hydrophobicity of TFL	TFL is more hydrophobic than Leucine. Use lyophilization instead of rotary evaporation for final isolation.

References

• Soloshonok, V. A., et al. (2025). "Synthesis of (2S,4S)-5,5,5,5′,5′-Pentafluoroleucine and (2S,4R)-5,5,5-Trifluoroleucine via Stereoselective Hydrogenation and Hydrodefluorination." ACS Publications.[1]

• Naulet, G., et al. (2024).[6] "One-step introduction of the hexafluoroisobutyl group, synthesis of (S)-5,5,5,5',5',5'-hexafluoroleucine."[6] Comptes Rendus Chimie.

• Sorochinsky, A. E., & Soloshonok, V. A. (2010). "Asymmetric Synthesis of Fluorine-Containing Amino Acids via Chiral Ni(II) Complexes." Journal of Fluorine Chemistry.
• Ojima, I., et al. (1989). "Synthesis of 5,5,5-trifluoro-DL-leucine and its resolution." Journal of Organic Chemistry.

• Sigma-Aldrich. (2023).[10] "5,5,5-Trifluoro-DL-leucine Product Specification."

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and Evaluation of a Series of Ni(II) Complexed Nucleophilic Glycine Equivalents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jocpr.com [jocpr.com]
• 5. kvinzo.com [kvinzo.com]
• 6. researchgate.net [researchgate.net]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. BJOC - Asymmetric synthesis of fluorinated derivatives of aromatic and γ-branched amino acids via a chiral Ni(II) complex [beilstein-journals.org]
• 10. Buy 5,5,5-Trifluoro-ʟ-leucine, N-t-Boc derivative Isotope - Quality Reliable Supply [sigmaaldrich.com]

Advanced Application Note: Solid-Phase Peptide Synthesis (SPPS) of Fluorinated Leucine Analogs

Executive Summary

The incorporation of fluorinated aliphatic amino acids, specifically 5,5,5-trifluoroleucine (Tfl ) and 5,5,5',5',5',5'-hexafluoroleucine (Hfl ), is a transformative strategy for enhancing peptide proteolytic stability, altering membrane partitioning, and creating sensitive

F NMR structural probes. However, the unique electronic withdrawal and steric bulk of the trifluoromethyl ( ) group present specific synthetic challenges that cause standard SPPS protocols to fail.

This guide details optimized protocols for Fmoc-based SPPS of Tfl and Hfl peptides. It addresses the critical "N+1" coupling bottleneck caused by steric shielding and provides validated analytical parameters for quality control.

Strategic Material Selection

The Fluorinated Variants

Understanding the steric and electronic profile of the analog is prerequisite to selecting the coupling strategy.

Analog	Abbr.	Structure Note	Steric Bulk	Electronic Effect	Primary Challenge
5,5,5-Trifluoroleucine	Tfl	One - group	Moderate (similar to Leu/Ile)	Strong -induction	Lower nucleophilicity of -amine.
Hexafluoroleucine	Hfl	Two - groups	High (exceeds Trp/Phe)	Extreme hydrophobicity	Severe steric occlusion of the N-terminus.

Resin and Linker Choice

For Hfl-containing peptides, steric crowding on the solid support is the primary cause of deletion sequences.

• Recommended: Low-loading resins (0.2 – 0.4 mmol/g).

• Type: ChemMatrix (PEG-based) is superior to polystyrene for hydrophobic fluorinated sequences due to better swelling in DMF/DCM.

• Linker: Rink Amide or Wang linkers are compatible.

Critical Protocol Considerations

The "N+1" Bottleneck

The most common failure mode is not the coupling of the Fmoc-Hfl-OH itself, but the coupling of the subsequent amino acid (Residue

) onto the Hfl-terminated resin.

• Mechanism: The two bulky

  groups of Hfl form a hydrophobic shield around the deprotected -amine, creating a "steric cone" that repels incoming activated esters.

• Solution: The protocol below mandates double coupling and chaotropic salts for the

  step.

Electronic Deactivation

The electron-withdrawing fluorine atoms lower the pKa of the

-amino group (making it less basic). While this reduces nucleophilicity, it paradoxically makes the amine less prone to aggregation in some solvents, but slower to react.

Step-by-Step Experimental Protocol

Reagents Preparation

• Activator A (Standard): 0.5 M DIC / 0.5 M Oxyma Pure in DMF.

• Activator B (High Power): 0.4 M HATU / 0.4 M HOAt in DMF with 1.0 M DIEA (or TMP).

• Deprotection Soln: 20% Piperidine + 0.1 M HOBt in DMF (HOBt suppresses aspartimide formation and racemization).

The Synthesis Cycle (Fmoc Strategy)

Step 1: Coupling Fmoc-Tfl-OH or Fmoc-Hfl-OH (Residue )

• Stoichiometry: Use 3.0 equivalents of Amino Acid relative to resin loading.

• Activation:

  • For Tfl: Use Activator A (DIC/Oxyma). Reaction time: 60 mins at RT.

  • For Hfl: Use Activator B (HATU/HOAt). Reaction time: 2 hours at RT.

• Monitoring: Kaiser test may be faint due to the hydrophobic nature of the resin surface. Chloranil test is preferred for secondary amines but useful here for verification.

Step 2: Capping (Mandatory)

Unreacted amines must be capped to prevent deletion sequences, which are difficult to separate from Hfl peptides due to similar hydrophobicity.

• Reagent: Acetic anhydride / Pyridine / DMF (1:1:8).

• Time: 10 minutes.

Step 3: Deprotection[1]

• Reagent: 20% Piperidine/DMF.[1]

• Cycle:

  minutes.

• Note: Ensure extensive flow-washing (DMF) afterwards to remove all traces of piperidine, which can form adducts with fluorinated side chains under basic conditions over long periods.

Step 4: Coupling the NEXT Amino Acid (Residue )

This is the critical step for Hfl sequences.

• Condition: Double Coupling is required.

• Coupling 1: 5.0 eq AA / 4.9 eq HATU / 10 eq DIEA for 2 hours at 50°C (microwave or heated reactor).

• Coupling 2: 5.0 eq AA / 4.9 eq PyAOP / 10 eq DIEA for 2 hours at 50°C.

  • Why PyAOP? The pyrrolidino derivative is more effective than HATU for sterically hindered couplings involving N-methyl or bulky amino acids.

Cleavage and Isolation

Fluorinated leucine analogs are stable to standard acid cleavage.

• Cocktail: TFA / TIS /

  (95 : 2.5 : 2.5).

• Time: 2–3 hours.

• Precipitation: Cold diethyl ether. Note: Hfl peptides are extremely hydrophobic and may float on ether or adhere to glass. Centrifuge at high speed (4000 rpm).

Decision Logic & Workflow Visualization

The following diagram illustrates the decision matrix for coupling conditions based on the specific fluorinated analog.

Figure 1: Decision matrix for SPPS coupling conditions. Note the divergence in protocol for the "N+1" residue following Hfl incorporation due to steric shielding.

Analytical Validation

HPLC Retention Shift

Fluorination dramatically increases hydrophobicity. Expect significant retention time shifts.

Peptide Variant	Relative Retention Time (C18 Column)	Hydrophobicity Index
Native (Leu)	1.00 (Reference)	Standard
Tfl-Peptide	1.10 – 1.15	Moderate Increase
Hfl-Peptide	1.30 – 1.50	Extreme Increase

Note: Hfl peptides often require higher %B (Acetonitrile) gradients to elute. If the peptide does not elute, switch to C4 columns or elevate column temperature to 60°C.

F NMR Characterization

F NMR is the gold standard for verifying incorporation and folding.

• Reference Standard: Trifluoroacetic acid (TFA) at -76.5 ppm (often present as counterion).

• Typical Chemical Shifts (vs

  ):

  • Tfl:

    to ppm.

  • Hfl:

    to ppm.[2]

• Diagnostic Utility: The chemical shift is highly sensitive to the local environment (solvation vs. burial in a hydrophobic core), often shifting by 0.5–2.0 ppm upon folding.

Applications and Case Studies

Proteolytic Stability (The "Zipper" Effect)

Incorporating Hfl into the P2 or P3 positions relative to a cleavage site can sterically occlude proteases like chymotrypsin and pepsin.

• Observation: In coiled-coil motifs, replacing Leu with Tfl/Hfl increases thermal stability (

  ) due to the "fluorous effect"—the tendency of fluorinated chains to segregate from both water and hydrocarbon phases, forming a tightly packed hydrophobic core [1, 2].

• Caveat: Stability is position-dependent. If the fluorinated residue fits into the protease's hydrophobic pocket (e.g., S1 pocket of chymotrypsin), degradation may actually accelerate.

19F NMR Probes in Protein Folding

Because fluorine is absent in native biological systems, Tfl/Hfl residues act as background-free probes.

• Protocol: Incorporate Tfl at strategic hydrophobic interfaces.

• Result: Use 1D

  F NMR to monitor real-time folding events or ligand binding, as the signal will split or shift upon conformational locking [3].

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield of Hfl	Incomplete coupling due to bulk.	Switch from DIC to HATU/HOAt. Increase time to 3h.
Deletion of N+1 AA	Steric shielding by Hfl groups.	Crucial: Double couple the next amino acid at 50°C. Use PyAOP.
Racemization	Over-activation with base.	Use Collidine instead of DIEA during coupling.
Broad HPLC Peak	Aggregation on column.	Run HPLC at 60°C; use Hexafluoroisopropanol (HFIP) in sample injection.

References

• Marsh, E. N. G. (2014). Fluorine: a new element in the design of proteins and peptides. Accounts of Chemical Research, 47(10), 2878–2886. Link

• Delamare, A., et al. (2024).[3] One-step introduction of the hexafluoroisobutyl group, synthesis of (S)-5,5,5,5',5',5'-hexafluoroleucine, and its incorporation into peptides and proteins.[3][4] Comptes Rendus. Chimie. Link

• Salopek-Sondi, B., & Luck, L. A. (2002). 19F NMR studies of the leucine-isoleucine-valine binding protein: evidence that a closed conformation exists in solution.[5] Protein Engineering, Design and Selection. Link

• Meng, H., & Kumar, K. (2007). Antimicrobial activity and protease stability of peptides containing fluorinated amino acids.[6] Journal of the American Chemical Society, 129(50), 15615-15622. Link

Sources

• 1. chem.uci.edu [chem.uci.edu]
• 2. 19F [nmr.chem.ucsb.edu]
• 3. researchgate.net [researchgate.net]
• 4. One-step introduction of the hexafluoroisobutyl group, synthesis of (S)-5,5,5,5',5',5'-hexafluoroleucine, and its incorporation into peptides and proteins [comptes-rendus.academie-sciences.fr]
• 5. Protein-observed 19F-NMR for fragment screening, affinity quantification and druggability assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Position-dependent impact of hexafluoroleucine and trifluoroisoleucine on protease digestion - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Precision Mapping of Protein Dynamics via 19F-Trifluoroleucine NMR

This Application Note is structured as a high-level technical guide for structural biologists and medicinal chemists. It synthesizes established protocols with field-proven optimization strategies for 5,5,5-trifluoroleucine (TFL) labeling and assignment.

Executive Summary

Fluorine-19 (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

) NMR is a premier tool for monitoring protein conformational ensembles and ligand binding due to its 100% natural abundance, high sensitivity (83% of ), and total absence of background signal in biological systems.

Among fluorinated probes, 5,5,5-trifluoroleucine (TFL) is particularly valuable because leucines are predominantly located in the hydrophobic core of proteins. TFL labeling thus creates a sensitive network of probes capable of reporting on global structural rearrangements that surface labels might miss. However, the assignment of TFL resonances remains the primary bottleneck. This guide details a robust workflow for the biosynthetic incorporation of TFL and a systematic logic for chemical shift assignment using mutagenesis and NOE-based strategies.

Biosynthetic Labeling Protocol

High-fidelity incorporation of TFL requires the use of leucine auxotrophic strains to prevent the scrambling associated with metabolic leakage in wild-type strains.

Materials & Reagents[2]

• Strain: E. coli Leucine Auxotroph (e.g., strain DL39 or similar leuB- strains).

• Label: 5,5,5-Trifluoro-DL-leucine (TFL).[1][2] Note: The cell's machinery will stereoselectively incorporate the L-isomer.

• Base Media: M9 Minimal Media salts.

• Rich Media: LB or Terrific Broth (TB) for initial biomass generation.[3]

Step-by-Step Labeling Workflow

Step 1: Biomass Generation (Day 1) Inoculate the auxotrophic strain in rich media (LB) containing the appropriate antibiotic. Grow at 37°C until

reaches 0.6–0.8.[3]

• Expert Insight: Do not induce in rich media.[3] The high concentration of native Leucine will outcompete TFL, resulting in <10% labeling efficiency.

Step 2: Media Exchange (The Critical Step) Harvest cells by centrifugation (3,000

g, 15 min). Discard the supernatant. Resuspend the pellet gently in a wash buffer (M9 salts without carbon source) to remove residual Leucine. Centrifuge again.

Step 3: Resuspension & Depletion Resuspend the pellet in M9 Minimal Media supplemented with:

• Glucose (0.4% w/v)[3]

• Vitamins (Thiamine, Biotin)

• All amino acids (50 mg/L) EXCEPT Leucine .[3] Incubate at 37°C for 20–30 minutes. This "starvation phase" depletes intracellular Leucine pools.[3]

Step 4: Induction & Labeling Add 5,5,5-Trifluoro-L-leucine to a final concentration of 60–100 mg/L . Immediately induce expression (e.g., 1 mM IPTG).

• Optimization: Lower the temperature to 18–25°C for overnight expression. TFL incorporation can slightly destabilize the hydrophobic core; lower temperatures promote proper folding.

Step 5: Purification & QC Purify the protein using standard affinity chromatography (Ni-NTA, etc.).

• Mandatory QC: Intact Mass Spectrometry (ESI-MS). You must verify the mass shift.

  • (Difference between Leu and TFL).[3]

  • Calculation:

    .

Workflow Visualization

Figure 1: Optimized workflow for biosynthetic incorporation of trifluoroleucine using auxotrophic media exchange.

NMR Data Acquisition

The

nucleus has a large Chemical Shift Anisotropy (CSA). While the group of TFL rotates rapidly (averaging the CSA), line broadening can still occur at very high fields (>600 MHz) or in large complexes.

Pulse Sequences

Experiment	Pulse Sequence	Purpose
1D	zgfhig (Bruker)	Standard survey spectrum. Use decoupling (WALTZ-16) to remove - J-coupling (~6-7 Hz) and sharpen lines.
T2-Filtered 1D	cpmg	Uses a spin-echo train to suppress broad signals from aggregates or slow-moving impurities. Essential for ligand screening.[3]
2D - HOESY	hoesy	Heteronuclear Overhauser Effect. Correlates the group to spatially proximal protons ( ).[3] Critical for assignment.

Resonance Assignment Strategies

Assigning specific peaks to specific Leucine residues is the most challenging aspect of TFL NMR. Unlike backbone amide assignment (

-HSQC), side-chain fluorines are isolated spin systems.

Strategy A: Site-Directed Mutagenesis (The Gold Standard)

This method is laborious but unambiguous.

• Design Mutants: Systematically mutate each Leucine residue to Isoleucine (Leu

  Ile), Valine (Leu Val), or Alanine (Leu Ala).

  • Recommendation: Use Leu

    Ile or Leu Phe ("Conservative Mutation"). These are structurally similar and less likely to unfold the protein than Leu Ala.

• Compare Spectra: Overlay the Wild-Type (WT) spectrum with the Mutant spectrum.

• Identify: The peak missing in the mutant spectrum corresponds to that residue.

Strategy B: NOE-Based Assignment (The Fast Track)

If the protein backbone is already assigned (using standard

methods), use 2D HOESY.

• Acquire a 2D

  - HOESY spectrum.

• Observe NOEs between the

  signal and nearby amide ( ) or alpha ( ) protons.

• Map these protons to the known PDB structure or backbone assignment.

  • Example: If a

    peak shows a strong NOE to the amide proton of Residue 45, and the crystal structure shows Leu-88 is close to Res-45, that peak is likely Leu-88.

Assignment Logic Diagram

Figure 2: Decision matrix for assigning TFL resonances. Mutagenesis is definitive; NOE is faster if backbone data exists.[3]

Case Study: Ligand Binding & Fragment Screening

NMR is widely used in Fragment-Based Drug Discovery (FBDD) because the chemical shift is hypersensitive to the local electrostatic environment.

Chemical Shift Perturbation (CSP)

Upon adding a ligand, TFL resonances in the binding pocket will shift.

• Fast Exchange: The peak moves smoothly from the free position (

  ) to the bound position ( ).

  • Action: Plot

    vs. [Ligand] to calculate .

• Slow Exchange: The free peak decreases in intensity, and a new bound peak appears.

  • Action: Integrate volumes to determine occupancy.[3]

Solvent Accessibility (SASA) Probing

To distinguish surface vs. core residues (aiding assignment):

• Add a soluble paramagnetic agent (e.g., 2–5 mM Gd-DTPA).

• Surface TFLs: Will broaden significantly or shift due to proximity to the paramagnet.

• Core TFLs: Will remain sharp and unperturbed.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Labeling Efficiency	Residual Leucine in media.	Ensure wash step (Step 2) is thorough.[3] Increase "starvation" time to 45 min.
Protein Unfolding	TFL destabilizes the core.	Reduce expression temperature (18°C). Try 4,4,4-TFL (sometimes better tolerated, though stereochemistry differs).
Broad Lines	Aggregation or Intermediate Exchange.[3]	Run T2-filtered (CPMG) experiment. Check sample homogeneity by SEC-MALS.
Missing Peaks	Conformational exchange broadening.[3]	Vary temperature (+/- 5°C) to shift exchange regime.

References

• Protein-observed 19F-NMR for fragment screening, affinity quantification and druggability assessment. Source: NIH / PubMed Central URL:[3][Link]

• Use of 19F NMR to probe protein structure and conformational changes. Source: NIH / PubMed Central URL:[3][Link]

• A mutagenesis-free approach to assignment of 19F NMR resonances in biosynthetically labeled proteins. Source: PubMed URL:[3][Link]

• Applications of 19F-NMR in Fragment-Based Drug Discovery. Source: Semantic Scholar / Review URL:[Link][3]

• Environmentally Ultrasensitive Fluorine Probe to Resolve Protein Conformational Ensembles. Source: Journal of the American Chemical Society URL:[Link][3]

Sources

• 1. 5,5,5-Trifluoro- DL -leucine = 98.0 HPLC sum of isomers 2792-72-5 [sigmaaldrich.com]
• 2. 5,5,5-Trifluoro- DL -leucine = 98.0 HPLC sum of isomers 2792-72-5 [sigmaaldrich.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]

Application Note: Residue-Specific Labeling of Proteins with 5,5,5-Trifluoroleucine for 19F-NMR

Topic: Residue-Specific Labeling of Proteins with Trifluoroleucine (TFL) Content Type: Detailed Application Note and Protocol Audience: Researchers, Structural Biologists, and Drug Development Professionals

Abstract

This guide details the strategic incorporation of 5,5,5-trifluoroleucine (TFL) into recombinant proteins using Escherichia coli auxotrophs.[1][2] While

F-NMR offers exceptional sensitivity and zero background in biological systems, the introduction of fluorinated analogs requires precise metabolic control to balance incorporation efficiency against cellular toxicity. This protocol utilizes a "media-switch" methodology to achieve >90% incorporation, enabling high-resolution structural dynamics studies and often conferring enhanced thermal stability to the target protein via the "fluorine effect."

Introduction: The Fluorine Advantage

F-NMR is a powerful tool for studying protein dynamics, ligand binding, and conformational equilibria. The F nucleus has a high gyromagnetic ratio (83% of H), 100% natural abundance, and extreme sensitivity to its local chemical environment.

Why Trifluoroleucine (TFL)?

• Signal Intensity: Unlike aromatic labels (e.g., 5-fluorotryptophan) which provide a single fluorine atom, 5,5,5-trifluoroleucine provides a chemically equivalent -CF

  group . This rotationally averaged group yields three times the signal intensity, significantly reducing acquisition times.

• Core Probing: Leucine residues are predominantly located in the hydrophobic core of proteins. Labeling these residues allows researchers to probe the "breathing" motions of the protein core, a critical parameter for understanding allostery and folding.

• Stability Modulation: Contrary to the destabilizing effects of some non-canonical amino acids, TFL incorporation often increases protein thermal stability (

  up to +13°C in coiled-coils) due to the "fluorous effect"—the tendency of fluorinated alkyl groups to pack tightly and exclude water more effectively than their hydrocarbon counterparts.

Mechanism of Action

The success of this protocol relies on the substrate promiscuity of the endogenous Leucyl-tRNA Synthetase (LeuRS) in E. coli.

• LeuRS Promiscuity: The wild-type E. coli LeuRS can activate and charge tRNA

  with TFL, albeit with a lower specificity constant ( ) than natural Leucine.

• Auxotrophic Pressure: To force the enzyme to accept the fluorinated analog, the intracellular concentration of natural Leucine must be depleted. This is achieved by using a Leucine auxotroph (leu- strain) and a strict media-switching protocol.

• Translation Switch: Upon induction in the absence of Leucine and presence of TFL, the ribosome incorporates TFL at encoded Leucine positions (codons UUA, UUG, CUU, CUC, CUA, CUG).

Experimental Workflow

The following diagram illustrates the critical "Media Switch" logic required to maximize incorporation while maintaining cell viability.

Figure 1: Step-by-step workflow for residue-specific labeling. The red "Wash" node represents the critical control point to prevent isotope dilution by residual natural Leucine.

Detailed Protocol

Materials Required[1][2][3][4][5][6][7][8][9][10][11][12]

• Strain: E. coli Leucine Auxotroph (e.g., strain DL39 or BL21(DE3) derivative with

  deletion).

• TFL Reagent: 5,5,5-Trifluoro-DL-leucine (commercially available). Note: The L-isomer is active; DL mixtures are often used for cost efficiency as the D-isomer is generally inert to translation machinery.

• Base Media: M9 Minimal Media salts (sterile).

• Supplements: Glucose, MgSO

  , CaCl , Thiamine, Biotin (if required), Antibiotics.

• Amino Acids: 19 standard amino acids (excluding Leu).

Phase 1: Pre-Culture and Biomass Generation

Goal: Grow cells to sufficient density using natural Leucine to ensure healthy ribosomes and metabolic machinery.

• Inoculation: Inoculate 10 mL of M9 Minimal Media (+ 50 mg/L natural L-Leucine + Antibiotics) with a single colony of the auxotroph. Incubate overnight at 37°C.

• Scale Up: Dilute the overnight culture 1:100 into 1 L of fresh M9 Minimal Media (+ 50 mg/L natural L-Leucine).

• Growth: Incubate at 37°C with vigorous shaking (220 rpm) until OD

  reaches 0.7 – 0.9 .

  • Expert Insight: Do not overgrow (OD > 1.0). Cells entering stationary phase respond poorly to the media switch.

Phase 2: The "Switch" (Wash, Starve, Induce)

Goal: Remove all traces of natural Leucine and replace with TFL before inducing protein synthesis.

• Harvest: Centrifuge the culture at 4,000 x g for 15 minutes at 20°C. Discard the supernatant.

• Wash (Critical): Resuspend the pellet gently in 200 mL of sterile M9 salt solution (no carbon/nitrogen source yet). Centrifuge again.

  • Why? This removes residual Leucine carried over from the rich growth media.

• Resuspension: Resuspend the pellet in 1 L of fresh M9 Minimal Media containing:

  • Glucose (0.4% w/v)

  • 19 Amino Acids (excluding Leu) at 50-100 mg/L each.

  • Vitamins/Antibiotics.

  • NO Leucine and NO TFL yet.

• Starvation: Incubate the culture at 37°C for 30 minutes .

  • Mechanism:[2] This step forces the bacteria to consume intracellular pools of free Leucine, ensuring that when TFL is added, it is the only substrate available for LeuRS.

• Supplementation: Add 5,5,5-Trifluoro-DL-leucine to a final concentration of 0.5 mM to 1.0 mM (approx. 90 – 180 mg/L).

  • Note: Dissolve TFL in a small volume of water or M9 salts before adding; do not use DMSO unless necessary, as TFL is water-soluble.

• Induction: Add IPTG (typically 0.5 – 1.0 mM) to induce expression.

• Expression: Lower temperature to 20°C – 25°C and incubate for 12–16 hours.

  • Expert Insight: TFL incorporation can slow translation kinetics. Lower temperatures prevent aggregation of the nascent fluorinated polypeptide.

Phase 3: Purification and Validation

• Harvest: Centrifuge cells and proceed with standard lysis and purification protocols (e.g., Ni-NTA affinity).

• QC 1: Intact Mass Spectrometry (ESI-MS):

  • Compare the mass of the labeled protein vs. unlabeled.

  • Calculation: Each Leucine (MW 113.16 Da) replaced by Trifluoroleucine (MW 167.13 Da) results in a mass shift of +53.97 Da per residue .

  • Success Criterion: A single mass peak corresponding to

    indicates 100% incorporation.

• QC 2: 1D

  F-NMR:

  • Buffer: Phosphate or Tris, pH 7.0–7.5, 10% D

    O.

  • Expect signals in the range of -75 to -78 ppm (relative to TFA at -76.55 ppm or CFCl

    at 0 ppm).

Data Analysis & Troubleshooting

Expected Quantitative Outcomes

Parameter	Standard Leucine Protein	TFL-Labeled Protein	Notes
Molecular Weight	Base MW	Base MW + (54 Da × #Leu)	Verify via ESI-MS
Thermal Stability (Tm)	T	T + (2°C to 13°C)	TFL often stabilizes hydrophobic cores
Expression Yield	100% (Relative)	30% - 60% (Relative)	TFL is toxic; lower yields are normal
NMR Signal	None	-75 to -78 ppm	-CF singlet (unless shifted by environment)

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Incorporation (<80%)	Incomplete Leucine depletion.	Increase wash steps; extend starvation time to 45 min.
"Scrambling" / Multiple Peaks	Leucine contamination or "leakiness".	Ensure auxotroph genotype (check on Leu- plates).
No Expression	TFL toxicity is too high.	Increase pre-induction biomass (OD 1.0); try 0.5 mM TFL instead of 1.0 mM.
Protein Aggregation	Fluorine effect alters folding pathway.	Express at lower temp (18°C); add chaperones; test solubility buffers.

References

• Foundational Incorporation: Rennert, O. M., & Anker, H. S. (1963). On the Incorporation of 5',5',5'-Trifluoroleucine into Proteins of E. coli. Biochemistry, 2(3), 471–476. Link

• Stability Enhancement: Tang, Y., Ghirlanda, G., Petka, W. A., Nakajima, T., DeGrado, W. F., & Tirrell, D. A. (2001). Stabilization of Coiled-Coil Peptide Domains by Introduction of Trifluoroleucine.[3][4][5] Angewandte Chemie International Edition, 40(8), 1494–1496. Link

• NMR Applications: Evan Williams, H., et al. (2024). Rational design of 19F NMR labelling sites to probe protein structure and interactions. ResearchGate. Link

• Auxotrophy Protocols: Crowley, P. B., et al. (2012). Fluorine labeling of proteins for NMR studies. Methods in Enzymology. Link

Sources

• 1. One-step introduction of the hexafluoroisobutyl group, synthesis of (S)-5,5,5,5',5',5'-hexafluoroleucine, and its incorporation into peptides and proteins [comptes-rendus.academie-sciences.fr]
• 2. comptes-rendus.academie-sciences.fr [comptes-rendus.academie-sciences.fr]
• 3. Hydration dynamics at fluorinated protein surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 5,5,5-トリフルオロ-DL-ロイシン ≥98.0% (sum of isomers, HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 5. pubs.acs.org [pubs.acs.org]

methods for enzymatic resolution of trifluoroleucine enantiomers

Application Note: Enzymatic Resolution of Trifluoroleucine (TFL) Enantiomers

Executive Summary

5,5,5-Trifluoroleucine (TFL) is a critical non-canonical amino acid used in protein engineering to enhance thermal stability and in 19F-NMR as a sensitive structural probe. However, chemical synthesis typically yields a racemic mixture (

-TFL). Separation of these enantiomers is challenging due to the high electronegativity of the trifluoromethyl group, which alters the pKa and solubility profiles compared to native leucine.

This guide details the enzymatic kinetic resolution of TFL using Aminoacylase I (Porcine Kidney) . Unlike fractional crystallization of diastereomeric salts, this method offers predictable scalability and optical purity exceeding 99%

. The protocol relies on the stereoselective hydrolysis of -acetyl- -trifluoroleucine, where the enzyme exclusively deacetylates the -enantiomer, allowing for facile physical separation of the resulting free -amino acid from the unreacted -acetyl- -derivative.

Mechanistic Principle

The resolution relies on the strict stereospecificity of Aminoacylase I (EC 3.5.1.14) . This metalloenzyme (typically Zn2+ dependent) hydrolyzes the amide bond of

-acylated -amino acids but is virtually inert toward the -isomer.

Reaction Scheme:

Key Causality:

• Fluorine Effect: The electron-withdrawing CF3 group lowers the pKa of the carboxyl group (pKa ~1.8 vs 2.3 for Leu) and the ammonium group. This necessitates precise pH control during the enzymatic step to maintain the enzyme's active site ionization state.

• Cofactor Activation: While native Acylase I contains Zinc, the addition of Co2+ (Cobalt chloride) significantly enhances catalytic activity and stability during long incubations required for fluorinated substrates.

Workflow Visualization

The following diagram outlines the complete resolution workflow, from substrate activation to final enantiomer isolation.

Figure 1: Process flow for the chemo-enzymatic resolution of trifluoroleucine. The critical separation occurs at the ion exchange step where the free amino acid (L) binds, while the protected D-isomer passes through.

Detailed Experimental Protocols

Phase 1: Substrate Preparation (N-Acetylation)

Before enzymatic resolution, the racemic amine must be protected.

• Reagents:

  -5,5,5-Trifluoroleucine, Acetic Anhydride (Ac2O), 2M NaOH.

• Protocol:

  • Dissolve 10 g (54 mmol) of

    -TFL in 30 mL of 2M NaOH. Chill to 0°C.

  • Add 6.5 mL (1.2 eq) of Ac2O dropwise while simultaneously adding 2M NaOH to maintain pH ~9-10. Note: The CF3 group increases the acidity of the ammonium; ensure pH stays basic to allow nucleophilic attack.

  • Stir for 2 hours at room temperature.

  • Acidify to pH 2.0 with concentrated HCl. The product,

    -acetyl- -TFL, may precipitate or require extraction with ethyl acetate.

  • Validation: Check conversion by TLC or LC-MS (Target Mass: ~227 Da).

Phase 2: Enzymatic Hydrolysis (The Resolution)

This is the critical stereoselective step.

• Reagents:

  -Acetyl- -TFL, Aminoacylase I (from Aspergillus melleus or Porcine Kidney, Grade I), CoCl2·6H2O, LiOH or NH4OH for pH adjustment.

• Protocol:

  • Buffer Setup: Prepare a 0.1 M reaction buffer. While phosphate is common, Tris-HCl (pH 7.5) is preferred here to prevent precipitation of Cobalt cofactor.

  • Substrate Solution: Dissolve the

    -acetyl substrate in the buffer to a concentration of 0.1 M to 0.2 M. Adjust pH to 7.5 using LiOH (Lithium is preferred over Sodium/Potassium for better solubility of fluorinated salts).

  • Enzyme Activation: Add CoCl2 to a final concentration of 0.5 mM. Add Acylase I (approx. 10–20 units per mmol of substrate).

  • Incubation: Incubate at 37°C with gentle shaking.

  • Monitoring: Monitor the reaction via HPLC (see Analytical Section). The reaction should stop at exactly 50% conversion.

  • Termination: Once 50% hydrolysis is achieved (typically 24–48h), acidify the mixture to pH 5.0 with acetic acid and heat to 60°C for 10 mins (with activated charcoal) to denature the enzyme, then filter.

Phase 3: Separation and Purification

• Mechanism: At pH 1-2, free

  -TFL is protonated ( ) and binds to cation exchange resins. The -acetyl- -TFL has a blocked amine and a protonated carboxyl (uncharged) or slightly ionized, causing it to elute in the void volume.

• Protocol:

  • Resin Preparation: Pack a column with Dowex 50W-X8 (H+ form).

  • Loading: Acidify the reaction filtrate to pH 1.5–2.0 and load onto the column.

  • Elution 1 (D-Isomer): Wash the column with distilled water. The

    -acetyl- -TFL will elute in the aqueous wash. Collect these fractions for -TFL recovery.

  • Elution 2 (L-Isomer): Elute the bound

    -TFL using 1.5 M NH4OH. The amino acid will release as the pH rises.

  • Isolation: Evaporate the ammoniacal fractions to dryness. Recrystallize the residue from water/ethanol to yield pure

    -5,5,5-trifluoroleucine.

Analytical Validation

To ensure the integrity of the resolution, the following analytical methods are required.

Quantitative Data Summary

Parameter	Specification	Method
Chemical Yield	40–45% (theoretical max 50%)	Gravimetric
Enantiomeric Excess ( )	> 99.0%	Chiral HPLC / Marfey's Method
Chemical Purity	> 98%	1H-NMR, LC-MS
Specific Rotation	+30.0° (c=1, 6N HCl)	Polarimetry (Lit. value ref)

Chiral HPLC Method

Direct chiral separation of TFL is possible but often requires derivatization due to the lack of a strong chromophore.

• Column: Crownpak CR(+) (Daicel) or Chirex 3126.

• Mobile Phase: Perchloric acid (pH 1.5) or CuSO4 solution (ligand exchange).

• Detection: UV at 210 nm (low sensitivity) or ELSD.

Marfey's Method (Recommended)

Derivatization with FDAA (1-fluoro-2-4-dinitrophenyl-5-L-alanine amide) creates diastereomers resolvable on standard C18 columns.

• React 50 µL of sample (50 mM) with 100 µL FDAA (1% in acetone) and 20 µL 1M NaHCO3.

• Heat at 40°C for 1 hour. Neutralize with 20 µL 1M HCl.

• Analyze on C18 HPLC (Acetonitrile/Water gradient + 0.1% TFA).

• Result:

  -TFL-FDAA elutes before -TFL-FDAA (typical elution order for -FDAA derivatives).

References

• Source: US Patent 7371867B2 (2008).

• General Acylase I Methodology

  • Title: "Kinetic resolution of unnatural and rarely occurring amino acids: enantioselective hydrolysis of N-acyl amino acids c
  • Source: Journal of the American Chemical Society (via ACS Pubs).

  • URL:[Link]

• Synthesis of Fluorinated Amino Acids

  • Title: "Stereoselective syntheses of the valuable fluorinated amino acids... (2S,4S)-5,5,5-trifluoroleucine"
  • Source: The Journal of Organic Chemistry (2009).

  • URL:[Link]

• Properties of Trifluoroleucine

  • Title: "5,5,5-Trifluoro-DL-leucine Product Inform

  • Source: Sigma-Aldrich.

Applications of 5,5,5-Trifluoroleucine in Ligand-Binding Studies: A Detailed Guide for Researchers

Introduction: The Power of a Single Fluorine Reporter

In the intricate world of drug discovery and molecular recognition, understanding the precise interactions between a ligand and its protein target is paramount. Among the array of biophysical techniques available, Nuclear Magnetic Resonance (NMR) spectroscopy stands out for its ability to provide high-resolution information on molecular structure, dynamics, and binding events in solution. The introduction of fluorine-19 (¹⁹F) NMR has further revolutionized this field. With a 100% natural abundance, a large gyromagnetic ratio, and a wide chemical shift range, the ¹⁹F nucleus is a highly sensitive probe.[1][2] Crucially, the near-total absence of fluorine in biological systems ensures that ¹⁹F NMR spectra are virtually background-free, allowing for the unambiguous observation of labeled molecules.[1][3]

5,5,5-Trifluoroleucine, a fluorinated analog of the essential amino acid leucine, has emerged as a powerful tool for these ¹⁹F NMR-based ligand-binding studies.[4][5] Its trifluoromethyl group provides a strong, single ¹⁹F NMR signal, and its structural similarity to leucine often allows for efficient incorporation into proteins with minimal perturbation of the native structure and function.[6][7] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the theory, practical application, and detailed protocols for utilizing 5,5,5-trifluoroleucine in ligand-binding studies.

Core Principles: Why Trifluoroleucine is an Exceptional Probe

The utility of trifluoroleucine in ligand-binding studies is rooted in the sensitivity of the ¹⁹F chemical shift to the local electronic environment. When a ligand binds to a protein labeled with trifluoroleucine, several key changes can be observed in the ¹⁹F NMR spectrum:

• Chemical Shift Perturbations (CSPs): The binding of a ligand can alter the local magnetic environment of a nearby trifluoroleucine residue, leading to a change in its ¹⁹F chemical shift. The magnitude of this shift can provide information about the proximity of the binding event to the labeled residue.[8]

• Line Broadening: Ligand binding can affect the relaxation properties of the ¹⁹F nucleus, often leading to a broadening of the NMR signal. This is particularly useful for detecting weak binding events.[9]

• Changes in Signal Intensity: In some cases, ligand binding can lead to a decrease in the intensity of the ¹⁹F signal due to exchange broadening on an intermediate NMR timescale.

By systematically titrating a ligand into a solution of a trifluoroleucine-labeled protein and monitoring these spectral changes, one can accurately determine the binding affinity (dissociation constant, K_d), and in some cases, gain insights into the kinetics of the interaction.[10][11]

Experimental Workflow: From Gene to Data

The successful application of trifluoroleucine in ligand-binding studies involves a multi-step workflow, from protein expression and labeling to NMR data acquisition and analysis.

Figure 1: A generalized workflow for ligand-binding studies using trifluoroleucine-labeled proteins.

Detailed Protocols

Protocol 1: Incorporation of 5,5,5-Trifluoroleucine into Proteins in E. coli

Rationale: This protocol describes the residue-specific incorporation of 5,5,5-trifluoroleucine into a target protein expressed in an E. coli strain auxotrophic for leucine.[5] By providing trifluoroleucine in a minimal medium lacking natural leucine, the cellular machinery is compelled to incorporate the fluorinated analog during protein synthesis. The success of this method hinges on the ability of the leucyl-tRNA synthetase to recognize and activate trifluoroleucine.

Materials:

• E. coli expression strain auxotrophic for leucine (e.g., DL41).

• Expression vector containing the gene of interest.

• M9 minimal medium components.

• 5,5,5-Trifluoroleucine.

• Isopropyl β-D-1-thiogalactopyranoside (IPTG).

• Standard protein purification reagents and equipment.

Procedure:

• Transformation: Transform the leucine auxotrophic E. coli strain with the expression vector containing the gene of interest.

• Starter Culture: Inoculate a single colony into 50 mL of LB medium and grow overnight at 37°C with shaking.

• Main Culture Inoculation: The next day, pellet the cells from the starter culture by centrifugation (e.g., 4000 x g for 10 minutes) and wash twice with M9 minimal medium to remove any residual LB medium.

• Resuspension and Growth: Resuspend the cell pellet in 1 L of M9 minimal medium supplemented with all essential amino acids except leucine. Add 5,5,5-trifluoroleucine to a final concentration of 50-100 mg/L. Grow the culture at 37°C with shaking until the OD₆₀₀ reaches 0.6-0.8.

• Induction: Induce protein expression by adding IPTG to a final concentration of 0.5-1 mM. Reduce the temperature to 18-25°C and continue to grow for another 16-24 hours. The lower temperature often improves protein folding and solubility.

• Cell Harvest: Harvest the cells by centrifugation (e.g., 6000 x g for 15 minutes at 4°C).

• Verification of Incorporation (Optional but Recommended): Before large-scale purification, it is advisable to confirm the incorporation of trifluoroleucine. This can be achieved by analyzing a small aliquot of the cell lysate by SDS-PAGE and subsequent mass spectrometry of the protein band of interest. A mass shift corresponding to the replacement of leucine with trifluoroleucine will confirm successful incorporation.

• Protein Purification: Purify the labeled protein using standard chromatography techniques (e.g., affinity, ion-exchange, and size-exclusion chromatography) as established for the unlabeled protein.

Self-Validation: The purity and correct folding of the labeled protein should be assessed by SDS-PAGE and a functional assay, if available. Circular dichroism (CD) spectroscopy can also be used to compare the secondary structure of the labeled and unlabeled protein to ensure no significant structural perturbations have occurred.

Protocol 2: ¹⁹F NMR Titration for Determining Ligand Binding Affinity

Rationale: This protocol outlines the procedure for a ¹⁹F NMR titration experiment to quantify the binding affinity of a ligand to a trifluoroleucine-labeled protein. By monitoring the change in the ¹⁹F NMR spectrum as a function of ligand concentration, a binding curve can be generated and fit to a suitable binding model to extract the dissociation constant (K_d).[11][12]

Materials:

• Purified 5,5,5-trifluoroleucine-labeled protein.

• Ligand of interest.

• NMR buffer (e.g., 50 mM phosphate buffer, 150 mM NaCl, pH 7.4 in 90% H₂O/10% D₂O).

• NMR tubes.

• NMR spectrometer equipped with a fluorine probe.

Procedure:

• NMR Sample Preparation: Prepare a stock solution of the trifluoroleucine-labeled protein at a concentration suitable for ¹⁹F NMR (typically 10-100 µM). The final NMR sample should be in the appropriate NMR buffer containing 10% D₂O for the field-frequency lock.

• Ligand Stock Preparation: Prepare a concentrated stock solution of the ligand in the same NMR buffer.

• Initial ¹⁹F Spectrum: Acquire a one-dimensional ¹⁹F NMR spectrum of the protein alone. This will serve as the reference (unbound) state.

• Ligand Titration: Add small aliquots of the concentrated ligand stock solution to the NMR tube containing the protein. After each addition, gently mix the sample and allow it to equilibrate for a few minutes before acquiring another ¹⁹F NMR spectrum.

• Data Acquisition Parameters: Typical ¹⁹F NMR acquisition parameters include a spectral width of ~50 ppm, a sufficient number of scans to achieve a good signal-to-noise ratio (this will depend on the protein concentration and spectrometer sensitivity), and a recycle delay of 1-2 seconds.

• Data Processing: Process the acquired ¹⁹F NMR spectra using appropriate software (e.g., TopSpin, Mnova). This will involve Fourier transformation, phasing, and baseline correction.

• Data Analysis: For each ligand concentration, determine the chemical shift of the trifluoroleucine resonance. Plot the change in chemical shift (Δδ) as a function of the total ligand concentration.

• K_d Determination: Fit the resulting binding isotherm to the following equation for a 1:1 binding model:

  Δδ = Δδ_max_ * (([P]t + [L]t + K_d_) - √(([P]t + [L]t + K_d_)² - 4[P]t[L]t)) / (2[P]t)

  Where:

  • Δδ is the observed chemical shift change.

  • Δδ_max_ is the maximum chemical shift change at saturation.

  • [P]t is the total protein concentration.

  • [L]t is the total ligand concentration.

  • K_d_ is the dissociation constant.

Self-Validation: The quality of the data is assessed by the goodness of the fit of the binding isotherm to the theoretical model. A well-defined sigmoidal curve is indicative of a specific binding event. It is also good practice to perform a reverse titration (titrating protein into ligand) if possible, to ensure the determined K_d_ is independent of the experimental setup.

Data Presentation: A Case Study

To illustrate the power of this technique, consider a hypothetical binding study of a fragment molecule to a trifluoroleucine-labeled bromodomain.

Ligand Concentration (µM)	¹⁹F Chemical Shift (ppm)	Δδ (ppm)
0	-75.250	0.000
10	-75.275	0.025
25	-75.305	0.055
50	-75.345	0.095
100	-75.400	0.150
250	-75.475	0.225
500	-75.520	0.270
1000	-75.545	0.295
2000	-75.555	0.305

Fitting this data to the binding equation would yield a K_d_ value, providing a quantitative measure of the fragment's affinity for the bromodomain.

Advanced Applications and Considerations

• Fragment-Based Screening: Protein-observed ¹⁹F NMR using trifluoroleucine is an excellent method for fragment-based drug discovery.[10] The simplicity of the 1D ¹⁹F NMR spectrum allows for the rapid screening of compound libraries.

• Competition Binding Assays: For ligands that do not induce a significant chemical shift perturbation, a competition binding assay can be employed. In this setup, a known binder is displaced by the test compound, and the change in the ¹⁹F spectrum of the labeled protein is monitored.

• Structural Insights: While 1D ¹⁹F NMR is primarily used for affinity determination, more advanced 2D ¹⁹F-¹⁵N or ¹⁹F-¹³C HSQC experiments can provide residue-specific information and map the binding site.[10]

• Limitations: A potential limitation is the possibility that the trifluoromethyl group itself could influence ligand binding. Careful comparison with data from other biophysical techniques is always recommended. Additionally, significant line broadening can sometimes make it difficult to accurately determine chemical shifts, particularly for large proteins or tight binding interactions.[10]

Conclusion

The incorporation of 5,5,5-trifluoroleucine into proteins provides a robust and sensitive method for studying ligand-binding interactions by ¹⁹F NMR. Its favorable NMR properties and the background-free nature of ¹⁹F spectra make it an invaluable tool in academic research and industrial drug discovery. The protocols and principles outlined in this guide provide a solid foundation for researchers to successfully implement this powerful technique in their own laboratories.

References

• Dalvit, C., & Vulpetti, A. (2019). Ligand-Based Fluorine NMR Screening: Principles and Applications in Drug Discovery Projects. Journal of Medicinal Chemistry, 62(5), 2218–2244.
• Gee, C. T., Arntson, K. E., & Pomerantz, W. C. (2016). Protein-observed 19F-NMR for fragment screening, affinity quantification and druggability assessment.
• Dalvit, C., & Vulpetti, A. (2021). 19F NMR as a tool in chemical biology. RSC Chemical Biology, 2(1), 116–136.
• Merkel, L., & Budisa, N. (2012). Organic fluorine as a polypeptide building element: in vivo expression of fluorinated peptides, proteins and proteomes. Organic & Biomolecular Chemistry, 10(36), 7241.
• Marsh, E. N. G. (2012). Fluorine: A new element in protein design. Protein Science, 21(4), 453–462.
• Mei, H., Han, J., Klika, K. D., Izawa, K., Sato, T., Meanwell, N. A., & Soloshonok, V. A. (2020). Applications of Fluorine-Containing Amino Acids for Drug Design. European Journal of Medicinal Chemistry, 186, 111826.
• Mummadi, S., Naulet, G., Kauffmann, B., & Compain, G. (2025).
• Dalvit, C., Fagerness, P. E., Hadden, D. T., Sarver, R. W., & Stockman, B. J. (2003). Fluorine NMR screening: a new approach for identifying and characterizing ligands that bind to proteins. Journal of the American Chemical Society, 125(25), 7696–7703.
• Pielak, G. J., & Tsortos, A. (2020). Rapid Quantification of Protein-Ligand Binding via 19F NMR Lineshape Analysis. Biophysical Journal, 118(10), 2468–2475.
• Kitevski-LeBlanc, J. L., & Prosser, R. S. (2012). Current applications of F-19 NMR to studies of protein structure and dynamics. Progress in Nuclear Magnetic Resonance Spectroscopy, 62, 1–33.
• Danielson, M. L., & Pomerantz, W. C. K. (2017). Protein-Observed Fluorine NMR: A Bio-orthogonal Tool for Ligand Discovery. CHIMIA International Journal for Chemistry, 71(4), 213–219.
• Tirotta, I., et al. (2016). Ligand-Protein Affinity Studies Using Long-Lived States of Fluorine-19 Nuclei. Journal of Medicinal Chemistry, 59(7), 3047-3053.
• Arntson, K. E., & Pomerantz, W. C. (2016). Protein-Observed 19F NMR for Screening and Affinity Quantification of Fragment Libraries. Methods in Enzymology, 566, 167–188.
• Gerig, J. T. (2004). Fluorine NMR of proteins. Progress in Nuclear Magnetic Resonance Spectroscopy, 45(3-4), 345–379.
• Rennella, E., & Brutscher, B. (2017). Probing protein structure and function by 19F NMR. Journal of Biomolecular NMR, 69(3), 127–139.
• Koksch, B. (2021). Biochemistry of fluoroprolines: The prospect of making fluorine a bioelement. Beilstein Journal of Organic Chemistry, 17, 439–460.
• Yoder, N. C., & Kumar, K. (2002). Fluorinated amino acids in protein design and engineering. Chemical Society Reviews, 31(6), 335–341.
• Holzberger, B., Rubini, M., Möller, H. M., & Marx, A. (2010). A Highly Active DNA Polymerase with a Fluorous Core.
• Voloshchuk, N., & Montclare, J. K. (2010). Incorporation of unnatural amino acids for synthetic biology. Molecular BioSystems, 6(1), 65–80.
• Mummadi, S., et al. (2025). Synthesis of (2S,4S)-5,5,5,5′,5′-Pentafluoroleucine and (2S,4R)
• Compain, G., et al. (2024). One-step introduction of the hexafluoroisobutyl group, synthesis of (S)-5,5,5,5',5',5'-hexafluoroleucine, and its incorporation into peptides and proteins. Comptes Rendus Chimie, 27(S1), 1-13.
• Rennella, E., et al. (2021). Site-Specific Incorporation of Fluorinated Prolines into Proteins and their Impact on Neighbouring Residues.
• Tirotta, I., et al. (2015). 19F NMR-based competition binding assays for the screening of weak binders. Journal of Biomolecular NMR, 63(3), 251-260.
• Gee, C. T., et al. (2018). Protein-Observed Fluorine NMR Is a Complementary Ligand Discovery Method to 1H CPMG and Thermal Shift Assays. ACS Omega, 3(10), 14329–14338.
• Dalvit, C., et al. (2000). A new 19F NMR-based method for determination of protein-ligand dissociation constants. Journal of Biomolecular NMR, 18(1), 65-68.
• Vulpetti, A., & Dalvit, C. (2012). 19F-NMR: a valuable tool for studying biological systems. Expert Opinion on Drug Discovery, 7(6), 493–510.
• Angulo, J. F., & Sgouralis, I. (2019). 19F NMR for the study of protein-ligand interactions: Pushing the limits of detection. Progress in Nuclear Magnetic Resonance Spectroscopy, 114-115, 104–126.
• Shortridge, M. D., et al. (2008). Estimating Protein-Ligand Binding Affinity using High-Throughput Screening by NMR.
• Li, X., & Zhang, C. (2021). Using Differential Scanning Fluorimetry (DSF) to Detect Ligand Binding with Purified Protein. Methods in Molecular Biology, 2213, 183-186.
• Niesen, F. H., Berglund, H., & Vedadi, M. (2007). The use of differential scanning fluorimetry to detect ligand interactions that promote protein stability.
• Viegas, A., et al. (2011). A 'how-to' guide for the analysis of thermal shift assay data in the study of protein-ligand interactions. FEBS Journal, 278(18), 3461–3470.
• Boivin, S., & Pielak, G. J. (2019). Ligand binding studied by 19F NMR. Methods in Enzymology, 615, 189–208.
• Dalvit, C., & Vulpetti, A. (2018). Fluorine NMR in medicinal chemistry and chemical biology. RSC Drug Discovery Series, (61), 1-32.
• Gossert, A. D., & Jahnke, W. (2016). 19F NMR in fragment-based screening. Progress in Nuclear Magnetic Resonance Spectroscopy, 97, 82–104.
• Buer, B. C., & Marsh, E. N. G. (2012). Fluorine: a new element in protein design. Protein Science, 21(4), 453-462.
• Viegas, A., et al. (2011). Determination of Protein-ligand Interactions Using Differential Scanning Fluorimetry. Journal of Visualized Experiments, (57), e3013.
• Tirrell, D. A., & Link, A. J. (2006). Residue-Specific Incorporation of Noncanonical Amino Acids into Proteins.
• Koksch, B., et al. (2007). Precursor-directed biosynthesis of fluorinated analogues of the lipopeptide antibiotic iturin A. Journal of Fluorine Chemistry, 128(10), 1269-1275.
• Gill, S. C., & von Hippel, P. H. (1989). Calculation of protein extinction coefficients from amino acid sequence data. Analytical Biochemistry, 182(2), 319-326.

• YouTube. (2022, August 3). Protein-Ligand Interactions by NMR. Retrieved from [Link]

• Elena-Real, C., et al. (2022). Site-Specific Incorporation of Fluorinated Prolines into Proteins and their Impact on Neighbouring Residues.
• Shortridge, M. D., et al. (2008). Estimating Protein-Ligand Binding Affinity Using High-Throughput Screening by NMR.
• Gee, C. T., et al. (2018). Protein-Observed Fluorine NMR Is a Complementary Ligand Discovery Method to 1H CPMG and Thermal Shift Assays. ACS Omega, 3(10), 14329–14338.

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• 1. espace.inrs.ca [espace.inrs.ca]
• 2. researchgate.net [researchgate.net]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. One-step introduction of the hexafluoroisobutyl group, synthesis of (S)-5,5,5,5',5',5'-hexafluoroleucine, and its incorporation into peptides and proteins [comptes-rendus.academie-sciences.fr]
• 6. New Frontiers and Developing Applications in 19F NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fluorine: A new element in protein design - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. Protein-observed 19F-NMR for fragment screening, affinity quantification and druggability assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Rapid Quantification of Protein-Ligand Binding via 19F NMR Lineshape Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Protein-Observed Fluorine NMR Is a Complementary Ligand Discovery Method to 1H CPMG Ligand-Observed NMR - PMC [pmc.ncbi.nlm.nih.gov]

Engineering Hyper-Stable Coiled-Coils: A Protocol for Global Trifluoroleucine Incorporation and 19F-NMR Characterization

Abstract

The incorporation of fluorinated amino acids into protein interfaces offers a powerful method to enhance thermodynamic stability and introduce sensitive NMR probes without significantly perturbing native structure. This guide details the design and synthesis of coiled-coil proteins containing 5,5,5-trifluoroleucine (Tfl) .[1][2] We focus on the "fluorine effect"—where the super-hydrophobicity of the trifluoromethyl group (

) drives hyper-stable core packing. This protocol utilizes leucine-auxotrophic E. coli for global residue replacement, achieving >90% fluorination efficiency.

Design Principles: The Fluorinated Heptad

Coiled-coil proteins consist of

-helices wrapped around each other, driven by a characteristic heptad repeat ( ). The stability of this motif is dictated primarily by the hydrophobic core formed by residues at positions and .

The Fluorine Effect in Packing

Leucine (Leu) is the canonical residue for coiled-coil cores. Replacing Leu with Tfl introduces two critical physicochemical changes:

• Hydrophobicity: The

  group is significantly more hydrophobic than , increasing the driving force for folding ( ).

• Steric Volume: The van der Waals volume of

  ( ) is larger than ( ). This requires careful design to avoid steric clashes, though the flexibility of the coiled-coil interface often accommodates this bulk.

Strategic Placement

For maximum stabilization, Tfl should be targeted to the

position of the heptad. Research indicates that Tfl at position packs more efficiently into the "holes" of the neighboring helix than at position , often resulting in a increase of 10–13°C per substitution.

Figure 1: Design workflow for fluorinated coiled-coils. The

position is the optimal target for Tfl incorporation to maximize the hydrophobic effect while minimizing steric strain.

Experimental Protocol: Auxotrophic Expression

Direct chemical synthesis is limited to short peptides. For full-length proteins, we use Residue-Specific Incorporation (SPI) via an auxotrophic host. This method relies on starving the cells of natural Leucine and supplying Tfl during induction.

Materials

• Host Strain: E. coli Leucine Auxotroph (e.g., strain LAM1000 or similar leuB- strains).

• Amino Acid: (S)-5,5,5-Trifluoroleucine (Tfl).[1][2][3] Note: Commercial sources often supply the racemic mixture. The cellular machinery will preferentially incorporate the S-enantiomer, but using pure S-Tfl improves yield.

• Media: M9 Minimal Medium (supplemented with glucose, vitamins, and antibiotics).

The Medium Shift Protocol

This "Switch" method is critical because Tfl is toxic to E. coli over long durations. We grow biomass on natural Leu, then switch to Tfl for protein production.

Step-by-Step Workflow:

• Inoculation: Transform the auxotroph with your plasmid (e.g., pET vector). Inoculate 10 mL LB (with antibiotic) and grow overnight at 37°C.

• Biomass Generation: Dilute 1:100 into 1L of M9 Minimal Media supplemented with 50 mg/L L-Leucine . Grow at 37°C until OD

  reaches 0.8–1.0.

• Depletion (The Switch):

  • Centrifuge cells (4,000 x g, 15 min, 4°C).

  • Discard supernatant (removes Leu).

  • Wash pellet 2x with sterile 0.9% NaCl or M9 salts (no amino acids) to remove residual Leu.

• Resuspension & Induction:

  • Resuspend pellet in fresh M9 Minimal Media containing 0.5 mM Tfl (approx. 100 mg/L).

  • Critical: Allow cells to adapt for 10 minutes before inducing.

  • Add IPTG (1 mM) to induce expression.

• Expression Phase: Incubate at 30°C for 4–6 hours. Do not express overnight; Tfl toxicity causes cell lysis and proteolysis beyond 6 hours.

Figure 2: The Medium Shift Protocol ensures high biomass is achieved before introducing the toxic fluorinated analog, maximizing protein yield.

Characterization & Validation

Validation of Incorporation (Mass Spectrometry)

Before structural analysis, you must quantify the % fluorination.

• Method: ESI-MS or MALDI-TOF of the purified protein.

• Calculation: Tfl (

  Da) is Da heavier than Leu ( Da).

• Expected Mass Shift:

  • Example: A protein with 10 Leucines should show a mass shift of

    Da.

  • Success Criterion: >90% incorporation is standard. If multiple peaks appear (e.g., -54 Da steps), residual Leu was not washed out effectively.

Thermal Stability (CD Spectroscopy)

Circular Dichroism (CD) is the gold standard for assessing the "Fluorine Effect" on stability.

Protocol:

• Prepare 10

  M protein in PBS (pH 7.4).

• Monitor ellipticity at 222 nm (

  ) while ramping temperature from 20°C to 95°C (1°C/min).

• Data Interpretation:

Parameter	Wild-Type (Leu)	Fluorinated (Tfl)	Interpretation
Helicity (20°C)	High	High	Tfl maintains native -helical structure.
(Melting Temp)			Fluorination significantly stabilizes the core.
Reversibility	>90%	>90%	Coiled-coils should refold after cooling.

19F NMR: The Structural Probe

Because fluorine is absent in biological background, 19F NMR provides a zero-background signal to monitor conformational dynamics.

• Setup: 0.5–1.0 mM protein in buffer with 10% D

  O.

• Reference: Use Trifluoroacetic acid (TFA) as an external standard (

  ppm).

• Signal: Tfl typically resonates around

  to ppm.

  • Single Peak: Indicates a symmetric, well-ordered core.

  • Multiple Peaks: Indicates conformational heterogeneity or distinct environments for different Tfl residues.

Troubleshooting & Optimization

• Low Yields: Tfl is translationally slower than Leu. If yields are low, lower the induction temperature to 25°C and extend time slightly, or increase the concentration of Tfl to 1 mM.

• Incomplete Incorporation: Ensure the wash step (Step 3 in Protocol) is rigorous. Even trace amounts of Leu will outcompete Tfl for the tRNA synthetase.

• Aggregation: Fluorinated proteins are extremely hydrophobic. If the protein aggregates during purification, add 10% glycerol or a non-ionic detergent (e.g., 0.05% Tween-20) to buffers.

References

• Tang, Y., Ghirlanda, G., Vaidehi, N., Kua, J., Mainz, D. T., Goddard, W. A., DeGrado, W. F., & Tirrell, D. A. (2001). Fluorinated Coiled-Coil Proteins Prepared In Vivo Display Enhanced Thermal and Chemical Stability. Angewandte Chemie International Edition. Link

• Bilgiçer, B., Fichera, A., & Kumar, K. (2001). A Coiled-Coil with a Fluorous Core. Journal of the American Chemical Society. Link

• Montclare, J. K., & Tirrell, D. A. (2006). Evolving artificial proteins in vivo. Angewandte Chemie. Link

• Salwiczek, M., Nyakatura, E. K., Gerling, U. I., Ye, S., & Koksch, B. (2012). Fluorine in peptide and protein engineering. Chemical Society Reviews.[4] Link

• Pritchard, R. B., et al. (2022). 19F-centred NMR analysis of mono-fluorinated compounds. RSC Advances. Link

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• 1. Influence of fluorination on protein-engineered coiled-coil fibers - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 3. Biosynthesis and stability of coiled-coil peptides containing (2S,4R)-5,5,5-trifluoroleucine and (2S,4S)-5,5,5-trifluoroleucine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. New Frontiers and Developing Applications in 19F NMR - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

minimizing background signals in 19F NMR of trifluoroleucine proteins

To: Technical Support Center Users From: Senior Application Scientist, Biomolecular NMR Division Subject: Technical Guide: Minimizing Background Signals in 19F NMR of Trifluoroleucine Proteins

Introduction: The Sensitivity vs. Selectivity Paradox

19F NMR is a powerful tool for studying protein dynamics and ligand binding due to the absence of endogenous fluorine in biological systems. However, "zero background" is a theoretical ideal, not an experimental reality. When working with 5,5,5-trifluoroleucine (TFL) labeled proteins, you will encounter two distinct classes of background signals that can obscure your data:

• Sharp, Intense Signals: Caused by free (unincorporated) labeled amino acids or metabolic scrambling.

• Broad, Rolling Baselines: Caused by fluorinated polymers in the probe, tube caps, or acoustic ringing.

This guide provides a self-validating workflow to eliminate these artifacts at the source—biological, chemical, and instrumental.

Part 1: Biological Control (Metabolic Scrambling)

The Problem: E. coli is metabolically plastic. If you simply add TFL to the medium, the bacteria may metabolize it or scramble the label into Valine or Isoleucine via the acetolactate synthase pathway, creating "ghost" peaks.

The Solution: The Rifampicin-Block Protocol . This method shuts down host RNA polymerase (stopping host protein production) while allowing T7 polymerase (which drives your plasmid) to continue. This directs all TFL incorporation solely into your target protein.

Protocol: High-Fidelity TFL Incorporation

• Growth: Grow E. coli (BL21-DE3) in M9 minimal media to OD600 ~0.8.

• Inhibition: Add Rifampicin (150 µg/mL) . Incubate for 30 minutes.

  • Mechanism:[1][2][3][4] Rifampicin inhibits E. coli RNA polymerase but not T7 RNA polymerase.

• Scavenging: Add unlabeled L-Valine and L-Isoleucine (50 mg/L each).

  • Mechanism:[1][2][3][4] Saturates the biosynthetic pathways, preventing TFL from being converted into Val/Ile via feedback inhibition.

• Induction: Add IPTG (1 mM) and 5,5,5-Trifluoroleucine (100 mg/L) simultaneously.

• Harvest: Collect cells after 4–6 hours.

Technical Insight: Using an auxotrophic strain (Leu-) is helpful but often insufficient on its own because de novo synthesis pathways can reactivate under stress. The Rifampicin block provides the highest isotopic fidelity.

Part 2: Chemical Control (Free Ligand Removal)

The Problem: TFL binds non-specifically to hydrophobic patches on proteins and plasticware. A sharp signal at ~ -75 ppm (relative to TFA) often indicates free TFL.

The Solution: The "3-Step + Dialysis" Workflow. Standard Ni-NTA purification is rarely enough. You must aggressively remove the free amino acid.

Step	Technique	Purpose	Critical Parameter
1	Ni-NTA Affinity	Bulk capture	Wash with 20mM Imidazole to remove non-specific binders.
2	SEC (Size Exclusion)	Separation	Removes aggregates that trap free TFL.
3	Unfolding/Refolding (Optional)	Deep cleaning	If TFL is trapped in the hydrophobic core, unfold (6M Guanidine) and refold.
4	Exhaustive Dialysis	Final Polish	3x buffer changes over 24 hours. Use a membrane with appropriate MWCO.

Part 3: Instrumental Control (Probe Background)

The Problem: Most NMR probes contain Teflon (PTFE) or other fluoropolymers. These solids produce an extremely broad signal (>50 kHz linewidth) that appears as a rolling baseline or a "hump" that distorts integration.

The Solution: The 19F Spin Echo (Hahn Echo). We exploit the relaxation time difference. Solid fluoropolymers have an extremely short Transverse Relaxation Time (

ms). Proteins have a medium (5–20 ms).

Pulse Sequence: st1_se (Standard 1-Pulse with Spin Echo)

Instead of a simple 90°–Acquire pulse (

), use a Spin Echo:

Optimization Steps:

• Set

  (delay): Start with ms.

  • Why:

    ms total evolution. The broad background ( ms) will decay to zero. The protein signal ( ms) will only lose ~18% intensity.

• Phase Cycling: Use EXORCYCLE phase cycling on the 180° pulse to cancel imperfections.

• Result: The rolling baseline disappears, leaving a flat baseline for the protein peaks.

Visual Troubleshooting Guide

The following decision tree helps you identify the source of your background signal based on its peak shape.

Figure 1: Decision tree for diagnosing and treating 19F NMR background signals.

Frequently Asked Questions (FAQ)

Q: I see a sharp peak at -75 ppm that persists even after dialysis. What is it? A: This is likely free Trifluoroleucine (TFL). If dialysis fails, the TFL might be bound non-specifically to the protein surface.

• Fix: Run a Diffusion Filtered (DOSY) experiment. Small molecules (free TFL) diffuse fast and will be suppressed; the large protein (slow diffusion) will remain.

Q: Can I use a T2 filter (CPMG) to remove the free ligand? A: No. A T2 filter removes broad signals (short T2) and keeps sharp signals (long T2). Using a CPMG filter will actually enhance the free ligand relative to the protein. You need the opposite: a T1 filter or Diffusion filter.

Q: My baseline looks like a sine wave. Is this the probe background? A: This is likely Acoustic Ringing , not just probe background. Ringing occurs when the intense RF pulse vibrates the metal coil.

• Fix: Use the "Backward Linear Prediction" (LPC) in processing. Set the ME_mod (Bruker) to LPbc and predict the first 16–32 points of the FID. This reconstructs the corrupted initial data points.

Q: Why do I need to add Valine/Isoleucine if I'm labeling Leucine? A: Because of Metabolic Scrambling . The enzymes that synthesize Leucine also synthesize Valine and Isoleucine. If you starve the cells of Val/Ile, they may convert your labeled TFL into fluorinated Val/Ile analogs, appearing as "ghost" peaks in your spectrum. Adding excess unlabeled Val/Ile prevents this.

References

• Protein-observed 19F-NMR for fragment screening, affinity quantification and druggability assessment. Source: National Institutes of Health (NIH) / PubMed Central. URL:[Link]

• Using 19F NMR to Probe Biological Interactions of Proteins and Peptides. Source: ACS Publications. URL:[Link]

• 19F NMR transverse and longitudinal relaxation filter experiments for screening. Source: SONAR (Swiss Open Access Repository). URL:[Link]

• Probe-Specific Procedure to Estimate Sensitivity and Detection Limits for 19F Magnetic Resonance Imaging. Source: PubMed Central. URL:[Link]

• Pulsed Nuclear Magnetic Resonance: Spin Echoes Lab Guide. Source: MIT OpenCourseWare. URL:[Link]

Sources

• 1. Probe-Specific Procedure to Estimate Sensitivity and Detection Limits for 19F Magnetic Resonance Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Method for Selective 19F-Labeling Absent of Probe Sequestration (SLAPS) | bioRxiv [biorxiv.org]
• 3. Frontiers | Escherichia coli adapts metabolically to 6- and 7-fluoroindole, enabling proteome-wide fluorotryptophan substitution [frontiersin.org]
• 4. Metabolic engineering of Escherichia coli for the production of l-valine based on transcriptome analysis and in silico gene knockout simulation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving Translational Efficiency of Fluorinated Leucine Analogs

Welcome to the technical support center for researchers, scientists, and drug development professionals working with fluorinated leucine analogs. This guide is designed to provide in-depth troubleshooting assistance and answers to frequently asked questions, moving beyond simple protocols to explain the core scientific principles behind each experimental step. Our goal is to empower you to diagnose issues, optimize your workflows, and achieve high-efficiency incorporation of these powerful non-canonical amino acids.

Part 1: Frequently Asked Questions (FAQs) - Foundational Concepts

This section addresses common questions about the theory and initial choices when working with fluorinated leucine analogs.

Q1: Why incorporate fluorinated leucine analogs into proteins?

A1: The strategic substitution of hydrogen with fluorine in leucine's side chain offers significant advantages for protein engineering and drug development. Fluorine is a small, highly electronegative atom that can profoundly alter a molecule's physicochemical properties without causing significant steric hindrance.[1][2]

Key benefits include:

• Enhanced Thermal and Proteolytic Stability: The high strength of the carbon-fluorine bond can increase the conformational stability of proteins, making them more resistant to heat and degradation.[2][3][4] This is particularly valuable for creating more robust therapeutic proteins and industrial enzymes.

• Modulation of Protein-Protein Interactions: Fluorinated side chains can alter hydrophobic and electronic interactions at protein interfaces, allowing for the fine-tuning of binding affinities and specificities.[1]

• Unique Biophysical Probe for ¹⁹F NMR: With a nuclear spin of 1/2 and 83% the sensitivity of ¹H, the ¹⁹F nucleus is an exceptional NMR probe.[5] Since fluorine is virtually absent in biological systems, ¹⁹F NMR provides a background-free signal to study protein structure, dynamics, and ligand binding in complex environments, including in-cell studies.[5][6]

Q2: What are the main challenges in achieving high translational efficiency with these analogs?

A2: The cellular translation machinery has evolved for high fidelity with the 20 canonical amino acids. Introducing a fluorinated analog presents several key hurdles:

• Aminoacyl-tRNA Synthetase (aaRS) Recognition: The native Leucyl-tRNA synthetase (LeuRS) may not efficiently recognize and "charge" the fluorinated analog onto its cognate tRNA. The altered size, polarity, and electronic distribution of the fluorinated side chain can reduce binding affinity and catalytic efficiency.

• Ribosome Accommodation: While often a smaller issue than aaRS recognition, the ribosome's peptidyl transferase center must accommodate the fluorinated aminoacyl-tRNA during peptide bond formation. Highly fluorinated analogs could potentially slow this process.

• Cellular Toxicity and Metabolism: Some fluorinated compounds can be toxic to expression hosts like E. coli.[7] The host cell might also metabolize the analog, reducing its availability for protein synthesis.[8]

• Competition with Canonical Leucine: The fluorinated analog must outcompete the endogenous pool of natural leucine for incorporation. This is a significant challenge in in vivo expression systems.

Q3: Should I use an in vivo (e.g., E. coli) or a cell-free protein synthesis (CFPS) system?

A3: The choice of expression system is critical and depends on your specific goals.

Feature	In Vivo Expression (E. coli, Mammalian Cells)	Cell-Free Protein Synthesis (CFPS)
Scalability	High; well-established for large-scale production.	Lower to medium; typically used for smaller scales.
Cost	Generally lower for standard protein expression.	Can be higher due to reagent costs.
Control	Lower; the "black box" of the cell makes it hard to control analog concentration and competing pathways.	High; an "open" system allowing precise control over all components, including analog concentration.[9]
Toxicity Issues	High risk; analog toxicity can inhibit cell growth and protein production.[7]	Minimal risk; circumvents cell viability issues, making it ideal for toxic analogs.[7][9]
Incorporation Efficiency	Can be lower due to competition with endogenous leucine. Requires leucine-auxotrophic strains and careful media formulation.	Can be very high; allows for complete replacement of natural leucine with the fluorinated analog.[10]
Speed	Slower; requires cell growth, transformation, and induction (days).	Faster; protein synthesis occurs in hours.[11]

Senior Scientist Recommendation: For initial screening, optimization, and applications requiring high and uniform incorporation, Cell-Free Protein Synthesis (CFPS) is strongly recommended .[7][10] Its open nature allows you to bypass cellular toxicity and eliminate competition from endogenous leucine, providing a direct and controllable environment to troubleshoot translational efficiency.

Part 2: Troubleshooting Guide - Common Issues & Solutions

This section provides a structured approach to diagnosing and solving common experimental problems.

Problem 1: Low or No Yield of Target Protein

You've set up your expression reaction with a fluorinated leucine analog but see very little or no final protein product on an SDS-PAGE gel or by Western blot.

Caption: Troubleshooting flowchart for low protein yield.

• Q: My positive control (with natural leucine) worked, but the reaction with the fluorinated analog failed. What's the first thing to check?

  • A: The most common cause is inhibition by the analog itself. High concentrations of non-canonical amino acids can sometimes stall the ribosome or inhibit other components of the translation machinery.

  • Causality & Action: The optimal concentration for a fluorinated analog may be different from that of natural leucine. Perform a titration experiment, testing a range of analog concentrations (e.g., 0.5 mM, 1 mM, 2 mM, 4 mM) while keeping all other reaction components constant. This self-validating experiment will quickly identify if concentration is the limiting factor.

• Q: I've optimized the analog concentration, but the yield is still poor. Could it be a problem with the tRNA synthetase?

  • A: Yes, this is a highly probable cause. The native Leucyl-tRNA synthetase (LeuRS) in your E. coli lysate or in vivo host may have a low affinity for the fluorinated analog. If the tRNA is not efficiently charged, translation cannot proceed efficiently.

  • Causality & Action: The active site of LeuRS is exquisitely shaped for leucine. Fluorination alters the side chain's electronics and sterics, which can hinder proper binding and aminoacylation. The most effective solution is to switch to a Cell-Free Protein Synthesis (CFPS) system , as these systems are more robust and allow you to completely remove competing natural leucine.[7][10] For specialized in vivo work, using an engineered orthogonal synthetase/tRNA pair would be the next step, though this is a more advanced approach.[12]

Problem 2: Protein is Expressed, but Incorporation Efficiency is Low

You are getting a decent protein yield, but mass spectrometry analysis reveals that only a small fraction of leucine sites are occupied by the fluorinated analog.

• Q: I'm using an E. coli expression system and getting mixed incorporation. How can I improve it?

  • A: This is almost always due to competition with the endogenous pool of natural leucine in the cell.

  • Causality & Action: E. coli is highly efficient at synthesizing its own leucine. To favor the analog, you must:

    • Use a Leucine Auxotrophic Strain: Use an E. coli strain (e.g., a ΔleuB mutant) that cannot synthesize its own leucine. This makes the cell dependent on the leucine source you provide in the media.

    • Optimize Media: Grow the auxotrophic strain in a defined minimal medium. Initially, provide a very small, growth-limiting amount of natural leucine to reach a suitable cell density (e.g., OD₆₀₀ of 0.6-0.8). Then, wash the cells and resuspend them in fresh minimal medium that contains your fluorinated analog but is completely devoid of natural leucine before inducing protein expression.[8]

• Q: Even with an auxotrophic strain, my incorporation is not 100%. Why?

  • A: Cellular stress responses can lead to the breakdown of existing proteins, which releases natural leucine back into the cytoplasm, creating competition.

  • Causality & Action: This is a fundamental limitation of in vivo systems. For applications requiring the highest possible incorporation efficiency and uniformity, CFPS is the superior method .[10] In a CFPS reaction, you can simply omit natural leucine from the amino acid mix and add only your fluorinated analog, guaranteeing that it is the only substrate available for incorporation at leucine codons.

Problem 3: The Protein Expresses but is Misfolded or Aggregates

After purification, your fluorinated protein shows signs of aggregation (visible precipitation, high molecular weight species on SEC) or lacks biological activity.

• Q: Why would a fluorinated analog cause my protein to misfold?

  • A: While often stabilizing, fluorination can sometimes be disruptive, especially if the leucine residue is in a tightly packed hydrophobic core or at a critical interface.

  • Causality & Action: The C-F bond is more rigid and the fluorinated side chain is more hydrophobic than the native leucine side chain.[1] This can lead to subtle conformational changes that disrupt tertiary structure.[10]

    • Lower Expression Temperature: In in vivo systems, lowering the induction temperature (e.g., from 37°C to 18°C) slows down translation, giving the protein more time to fold correctly and promoting the activity of chaperones.

    • Test Different Analogs: If possible, test different fluorinated leucine analogs. For example, a monofluorinated leucine might be less disruptive than a trifluorinated one.[10]

    • Co-express Chaperones: In E. coli, co-expressing molecular chaperones (e.g., GroEL/GroES) can assist in the proper folding of the newly synthesized protein.

Part 3: Key Experimental Protocols & Data Verification

This section provides validated protocols and guidance on how to confirm the success of your experiment.

Protocol: High-Efficiency Incorporation using an E. coli CFPS System

This protocol is designed to maximize the incorporation of a fluorinated leucine analog.

• Prepare the Reaction Mix: On ice, combine the following in a microcentrifuge tube. (Volumes are for a typical 15 µL reaction and should be optimized for your specific CFPS kit).

  • E. coli S30 Cell Extract: 5 µL

  • Reaction Buffer (contains salts, cofactors): 3 µL

  • Amino Acid Mix ("-Leucine"): 1.5 µL (Use a mix lacking natural L-Leucine)

  • Energy Solution (e.g., phosphoenolpyruvate, ATP, GTP): 2 µL

  • Plasmid DNA (encoding your target protein): 100-200 ng

  • Fluorinated Leucine Analog (e.g., 5,5,5-Trifluoroleucine): Add from a stock solution to a final concentration of 2 mM.

  • Nuclease-Free Water: to 15 µL

• Incubation: Mix gently by pipetting. Incubate the reaction at 30-37°C for 2-4 hours. For difficult proteins, a lower temperature (e.g., 25°C) for a longer time (6-8 hours) may improve folding.

• Analysis: After incubation, analyze 5 µL of the reaction directly on an SDS-PAGE gel to confirm protein expression. The remaining product can be used for purification or direct analysis.

Verification of Incorporation: The Self-Validating System

Trust, but verify. Successful incorporation must be confirmed analytically. Mass spectrometry is the gold standard.[5][13]

Caption: Workflow for verifying incorporation via mass spectrometry.

• Intact Mass Analysis: For small proteins, you can analyze the intact protein. The mass of the fluorinated protein should increase by a predictable amount.

  • Mass difference = (Number of Leucines) x (Mass of F-Leu - Mass of Leu)

  • Example: Leucine (C₆H₁₃NO₂) = 131.17 g/mol . 5,5,5-Trifluoroleucine (C₆H₁₀F₃NO₂) = 185.14 g/mol . The mass shift per incorporation is +53.97 Da .

• Peptide Mapping (LC-MS/MS): This is the most robust method.

  • Digest your control and fluorinated proteins with a protease like trypsin.

  • Analyze the resulting peptide mixtures by LC-MS/MS.

  • In the fluorinated sample, any peptide that originally contained a leucine will show a mass increase of +53.97 Da for each leucine it contains.

  • The MS/MS fragmentation pattern will confirm the exact location of the modification within the peptide sequence.[14]

References

• Baskaran, R., et al. (2023). Direct Expression of Fluorinated Proteins in Human Cells for 19F In-Cell NMR Spectroscopy. Journal of the American Chemical Society. Available at: [Link]

• Elsässer, S. (2023). Expanding the non-canonical amino acid toolbox for mammalian cells. International GCE Webinar Series. Available at: [Link]

• Cavadini, S., et al. (2024). Controlling the incorporation of fluorinated amino acids in human cells and its structural impact. The FEBS Journal. Available at: [Link]

• Lee, K., et al. (2015). Forced Ambiguity of the Leucine Codons for Multiple-Site-Specific Incorporation of a Noncanonical Amino Acid. PLOS ONE. Available at: [Link]

• Salwiczek, M., et al. (2012). Fluorinated amino acids: compatibility with native protein structures and effects on protein–protein interactions. Chemical Society Reviews. Available at: [Link]

• Luck, L. A. (2014). Analysis of fluorinated proteins by mass spectrometry. Advances in Experimental Medicine and Biology. Available at: [Link]

• Bilgicer, B., et al. (2009). Effect of highly fluorinated amino acids on protein stability at a solvent-exposed position on an internal strand of protein G B1 domain. Journal of Peptide Science. Available at: [Link]

• O'Hagan, D. (2012). Fluorinated Protein and Peptide Materials for Biomedical Applications. Journal of Functional Biomaterials. Available at: [Link]

• Liu, W., et al. (2020). Emerging Methods for Efficient and Extensive Incorporation of Non-canonical Amino Acids Using Cell-Free Systems. Frontiers in Bioengineering and Biotechnology. Available at: [Link]

• Bohlke, N., & Budisa, N. (2016). Structural basis for the enhanced stability of highly fluorinated proteins. Proceedings of the National Academy of Sciences. Available at: [Link]

• Wang, Q., et al. (2023). Advances in Biosynthesis of Non-Canonical Amino Acids (ncAAs) and the Methods of ncAAs Incorporation into Proteins. MDPI. Available at: [Link]

• Gao, F., et al. (2020). Multiomics Analysis Provides Insight into the Laboratory Evolution of Escherichia coli toward the Metabolic Usage of Fluorinated Indoles. ACS Synthetic Biology. Available at: [Link]

• Bilgicer, B., & Kumar, K. (2009). Effect of highly fluorinated amino acids on protein stability at a solvent-exposed position on an internal strand of protein G B1 domain. Semantic Scholar. Available at: [Link]

• Maleckis, A., et al. (2022). Synthesis of fluorinated leucines, valines and alanines for use in protein NMR. Organic & Biomolecular Chemistry. Available at: [Link]

• Sun, Z., et al. (2013). Protocols for Implementing an Escherichia coli Based TX-TL Cell-Free Expression System for Synthetic Biology. Journal of Visualized Experiments. Available at: [Link]

• Jackson, G., et al. (2021). Differentiation of leucine and isoleucine residues in peptides using charge transfer dissociation mass spectrometry (CTD‐MS). Journal of Mass Spectrometry. Available at: [Link]

• Marsh, J. A., & Howell, S. (2015). The Effect of Fluorine-Containing Amino Acids on Protein Secondary Structure Stability. Journal of Physical Chemistry B. Available at: [Link]

Sources

• 1. Fluorinated amino acids: compatibility with native protein structures and effects on protein–protein interactions - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 2. pnas.org [pnas.org]
• 3. The Effect of Fluorine-Containing Amino Acids on Protein Secondary Structure Stability [acswebcontent.acs.org]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Controlling the incorporation of fluorinated amino acids in human cells and its structural impact - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Direct Expression of Fluorinated Proteins in Human Cells for 19F In-Cell NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis of fluorinated leucines, valines and alanines for use in protein NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Multiomics Analysis Provides Insight into the Laboratory Evolution of Escherichia coli toward the Metabolic Usage of Fluorinated Indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Emerging Methods for Efficient and Extensive Incorporation of Non-canonical Amino Acids Using Cell-Free Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. dspace.mit.edu [dspace.mit.edu]
• 12. Advances in Biosynthesis of Non-Canonical Amino Acids (ncAAs) and the Methods of ncAAs Incorporation into Proteins [mdpi.com]
• 13. Analysis of fluorinated proteins by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. glenjackson.faculty.wvu.edu [glenjackson.faculty.wvu.edu]

Technical Support Center: Purification Strategies for Hydrophobicity-Altered Fluorinated Proteins

Welcome to the technical support center for the purification of hydrophobicity-altered fluorinated proteins. This guide is designed for researchers, scientists, and drug development professionals who are navigating the unique challenges posed by the incorporation of fluorinated amino acids into their proteins of interest. As a Senior Application Scientist, my goal is to provide you with not only procedural steps but also the underlying scientific rationale to empower you to troubleshoot and optimize your purification workflows effectively.

The introduction of fluorine into a protein's structure can significantly enhance its stability, folding, and interaction profiles, making it a powerful tool in drug design and biomaterials.[1][2] However, these benefits come with alterations in a protein's physicochemical properties, most notably its hydrophobicity, which can complicate standard purification protocols.[3][4] This guide provides in-depth troubleshooting advice and frequently asked questions to address the specific issues you may encounter.

Understanding the Impact of Fluorination on Protein Properties

Before delving into purification strategies, it is crucial to understand how fluorination alters a protein's characteristics. The replacement of hydrogen with fluorine, a highly electronegative atom, introduces unique properties.

• Altered Hydrophobicity : While often considered "superhydrophobic," the reality is more nuanced. The hydrophobicity of fluorinated amino acids is a complex interplay of polarity and conformational changes.[3][4] The C-F bond is polar, but the overall effect on the side chain's interaction with water can lead to what is described as "polar hydrophobicity."[5] This altered hydrophobicity is a primary driver of the challenges seen in purification.

• Increased Stability : Fluorination generally enhances thermal and chemical stability, as well as resistance to proteolytic degradation.[1][2] This is a significant advantage for downstream applications but can sometimes mask misfolding issues during purification.

• Minimal Structural Perturbation : In many cases, fluorinated residues can be accommodated within a protein's core with minimal disruption to the overall fold.[1] However, the increased size of fluorinated side chains (a trifluoromethyl group is about twice the volume of a methyl group) can lead to subtle conformational changes.[5]

Decision Workflow for Purification Strategy

The selection of a purification strategy should be guided by the specific properties of your fluorinated protein. The following diagram outlines a general decision-making workflow.

Caption: Decision workflow for selecting a purification strategy.

Troubleshooting Guide: Chromatography Techniques

This section addresses common problems encountered during the purification of hydrophobicity-altered fluorinated proteins using various chromatography methods.

Affinity Chromatography (AC)

Affinity chromatography is often the first and most powerful step in a purification workflow. However, the altered properties of fluorinated proteins can lead to unexpected behavior.

Q1: My fluorinated protein is precipitating on the affinity column. What can I do?

A1: This is a common issue stemming from the increased hydrophobicity of the protein.

• Scientific Rationale: The high local concentration of the protein on the column matrix can promote aggregation, especially for proteins with exposed hydrophobic fluorinated residues.

• Troubleshooting Steps:

  • Reduce Protein Concentration: Load a more dilute sample onto the column.

  • Incorporate Additives:

    • Detergents: For highly hydrophobic or membrane-associated fluorinated proteins, the inclusion of non-ionic or zwitterionic detergents in all buffers is essential. Start with detergents at or above their critical micelle concentration (CMC). Fluorinated detergents can be particularly effective as they are less likely to interfere with protein-lipid interactions.[6]

    • Glycerol: Adding 5-10% glycerol to your buffers can increase solvent viscosity and stabilize the protein.

    • Salts: Moderate concentrations of salts (e.g., 150-500 mM NaCl) can help to shield surface charges and prevent non-specific ionic interactions that can contribute to aggregation.

  • On-Column Refolding: If your protein is expressed in inclusion bodies, consider on-column refolding. This technique involves binding the denatured protein to the affinity resin and then gradually removing the denaturant to allow for proper folding while immobilized, which can prevent aggregation.[7][8]

Q2: The yield of my fluorinated protein from the affinity column is very low, even though I know it's being expressed.

A2: Low yield can be due to several factors, including inefficient binding or harsh elution conditions.

• Scientific Rationale: The fluorinated residues may be sterically hindering the affinity tag, or the elution conditions may be causing the protein to precipitate.

• Troubleshooting Steps:

  • Optimize Binding:

    • Tag Accessibility: If possible, consider engineering the protein with a longer, more flexible linker between the tag and the protein. A C-terminal tag may be preferable to an N-terminal tag to avoid purification of truncated protein products.[9]

    • Batch Binding: Instead of on-column binding, try batch binding in a tube with gentle agitation. This can sometimes improve binding efficiency for sterically hindered tags.

  • Gentle Elution:

    • Gradient Elution: Instead of a step elution, use a shallow gradient of the eluting agent (e.g., imidazole for His-tags). This can help to elute the protein at a lower concentration, reducing the risk of aggregation.[10]

    • Alternative Elution Strategies: If standard elution methods are failing, consider alternatives. For example, with immunoaffinity chromatography, lowering the pH is a common elution method, but this can damage some proteins.[11] In such cases, using a gentle, commercially available elution buffer can be beneficial.[11]

Protocol: On-Column Refolding of a His-tagged Fluorinated Protein

• Solubilize Inclusion Bodies: Resuspend the inclusion body pellet in a denaturing buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 6 M Guanidine-HCl, 10 mM Imidazole).

• Clarify Lysate: Centrifuge the solubilized inclusion bodies to remove any remaining insoluble material.

• Bind to Resin: Load the clarified supernatant onto a Ni-NTA column pre-equilibrated with the same denaturing buffer.

• Wash: Wash the column with several column volumes of the denaturing buffer to remove unbound proteins.

• Refolding Gradient: Gradually exchange the denaturing buffer with a refolding buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10% Glycerol, 10 mM Imidazole) using a linear gradient over several hours. This slow removal of the denaturant is critical for proper refolding.

• Elute: Elute the refolded protein with the refolding buffer containing a high concentration of imidazole (e.g., 250-500 mM).

Ion-Exchange Chromatography (IEX)

IEX separates proteins based on their net surface charge. Fluorination can alter a protein's isoelectric point (pI), impacting its behavior on IEX columns.

Q1: My fluorinated protein is not binding to the IEX column as expected based on its calculated pI.

A1: The calculated pI may not accurately reflect the true surface charge distribution of the fluorinated protein.

• Scientific Rationale: The high electronegativity of fluorine can alter the pKa of nearby ionizable residues, thus changing the protein's overall net charge at a given pH.[12] Additionally, localized hydrophobic patches created by fluorination can lead to non-specific hydrophobic interactions with the IEX resin.

• Troubleshooting Steps:

  • pH Scouting: Perform small-scale experiments with a range of buffer pH values to determine the optimal pH for binding. A good starting point is to use a buffer pH that is at least 1 pH unit away from the protein's pI.[13]

  • Salt Concentration: Ensure the ionic strength of your sample is low enough to allow for binding. If necessary, perform a buffer exchange step (e.g., using a desalting column) before loading onto the IEX column.[13]

  • Column Type: If you are unsure of the protein's pI, use an ion exchange column selection kit to test both anion and cation exchangers.[13]

Size-Exclusion Chromatography (SEC)

SEC separates proteins based on their hydrodynamic radius and is often used as a final polishing step to remove aggregates.

Q1: My fluorinated protein elutes earlier than expected from the SEC column, and the peak is broad.

A1: This is a classic sign of protein aggregation.

• Scientific Rationale: The increased hydrophobicity of the fluorinated protein can lead to the formation of soluble aggregates, which have a larger hydrodynamic radius and therefore elute earlier from the SEC column.[14][15]

• Troubleshooting Steps:

  • Optimize Mobile Phase:

    • Increase Ionic Strength: Higher salt concentrations (e.g., up to 500 mM NaCl) can help to disrupt non-specific hydrophobic and ionic interactions that lead to aggregation.

    • Include Additives: The addition of detergents, glycerol, or arginine to the mobile phase can help to maintain protein solubility.

  • Reduce Protein Concentration: Inject a lower concentration of your protein onto the column.

  • Flow Rate: A slower flow rate can sometimes improve resolution and reduce on-column aggregation.

Q2: My fluorinated protein appears to be interacting with the SEC column matrix, leading to peak tailing and delayed elution.

A2: This indicates non-specific interactions between your protein and the stationary phase.

• Scientific Rationale: The hydrophobic nature of your fluorinated protein can cause it to interact with the SEC resin, which is designed to be inert.[15]

• Troubleshooting Steps:

  • Modify Mobile Phase:

    • Increase Salt Concentration: As with aggregation, increasing the ionic strength can help to minimize these interactions.

    • Add Organic Solvents: In some cases, the addition of a small amount of an organic solvent like isopropanol or acetonitrile to the mobile phase can disrupt hydrophobic interactions.

  • Change Column Chemistry: If problems persist, consider using a column with a different base matrix (e.g., a polymer-based column instead of a silica-based one).

Frequently Asked Questions (FAQs)

Q1: How do I choose the right detergent for my fluorinated protein?

A1: The choice of detergent is often empirical. A good starting point is to screen a variety of non-ionic and zwitterionic detergents. The hydrophilic-lipophilic balance (HLB) number can be a useful guide; detergents with HLB values between 11 and 14 are often suitable for extraction and purification.[16] For membrane proteins, fluorinated detergents can be advantageous as they are less likely to disrupt native lipid interactions.[6]

Q2: Can I use hydrophobic interaction chromatography (HIC) to purify my fluorinated protein?

A2: Yes, HIC can be a very effective technique for purifying fluorinated proteins due to their increased hydrophobicity. In HIC, proteins are bound to a hydrophobic resin at high salt concentrations and eluted by decreasing the salt concentration. This method can provide an orthogonal separation to AC and IEX.

Q3: How can I confirm that my purified protein is correctly folded?

A3: This is a critical question, especially since the increased stability of fluorinated proteins can sometimes mask misfolding. A combination of techniques is recommended:

• Circular Dichroism (CD) Spectroscopy: To assess the secondary structure of the protein.

• Differential Scanning Fluorimetry (DSF) or Thermal Shift Assay: To determine the melting temperature (Tm) and assess stability.

• Analytical Ultracentrifugation (AUC) or SEC-MALS (Multi-Angle Light Scattering): To determine the oligomeric state and confirm the absence of aggregation.

• Functional Assay: The ultimate confirmation of correct folding is the demonstration of biological activity.

Q4: My fluorinated protein is intended for NMR studies. Are there any special purification considerations?

A4: Yes. For NMR, it is crucial to have a highly pure and monomeric sample. The final purification step should almost always be SEC to ensure a homogenous sample. It is also important to ensure that any detergents or other additives used during purification are compatible with your NMR experimental conditions.[10][17]

Data Summary Tables

Table 1: Properties of Common Fluorinated Amino Acids

Fluorinated Amino Acid	Abbreviation	Key Properties
4-Fluorophenylalanine	4-F-Phe	Minimally perturbing, often used as a probe.
3,5-Difluorotyrosine	3,5-diF-Tyr	Alters pKa of the hydroxyl group.
5,5,5-Trifluoroleucine	TFL	Significantly increases hydrophobicity.[5]
Hexafluoroleucine	Hfl	Highly hydrophobic, significantly enhances protein stability.[1]

Table 2: Troubleshooting Summary for Purification Techniques

Chromatography	Common Problem	Potential Solutions
Affinity	Protein Precipitation	Reduce protein concentration, add detergents/glycerol, on-column refolding.
Low Yield	Optimize tag accessibility, use batch binding, employ gradient elution.
Ion-Exchange	Poor Binding	Perform pH scouting, ensure low ionic strength of sample.
Size-Exclusion	Early Elution (Aggregation)	Optimize mobile phase (salt, additives), reduce protein concentration.
Peak Tailing	Increase mobile phase ionic strength, consider a different column matrix.

Conclusion

The purification of hydrophobicity-altered fluorinated proteins presents unique challenges, but with a systematic and informed approach, these can be overcome. By understanding the fundamental impact of fluorination on your protein's properties and by being prepared to optimize your purification protocols, you can successfully isolate high-quality protein for your downstream applications. This guide provides a foundation for troubleshooting common issues, and I encourage you to use it as a starting point for developing robust and efficient purification strategies.

References

• Unexpected trends in the hydrophobicity of fluorinated amino acids reflect competing changes in polarity and conform
• Unexpected Trends in the Hydrophobicity of Fluorinated Amino Acids Reflect Competing Changes in Polarity and Conform
• Unexpected trends in the hydrophobicity of fluorinated amino acids reflect competing changes in polarity and conform
• Purification of Membrane Proteins. Sigma-Aldrich.
• Recent Advances in Detergent Chemistry and Handling Support Membrane Protein Analysis Including Lipid Interactions. NIH.
• Direct Expression of Fluorinated Proteins in Human Cells for 19F In-Cell NMR Spectroscopy. Journal of the American Chemical Society.
• Expression and Purification of Fluorinated Proteins
• Structural basis for the enhanced stability of highly fluorin
• Fluorine: A new element in protein design. PMC - PubMed Central.
• Size-Exclusion Chromatography for the Analysis of Protein Biotherapeutics and their Aggreg
• Troubleshooting protein loss during ion exchange (IEX)
• Hydration dynamics at fluorin
• Fluorinated amino acids: compatibility with native protein structures and effects on protein–protein interactions. Chemical Society Reviews (RSC Publishing).
• Optimize Elution Conditions in Affinity Chrom
• Optimizing Protein Aggregate Analysis by Size Exclusion Chrom
• Rationalizing the Optimization of Detergents for Membrane Protein Purification. Eldorado - Repository of the TU Dortmund.
• On-column Chemical Refolding of Proteins.
• On-column refolding of recombinant chemokines for NMR studies and biological assays. Source not found.

Sources

• 1. Structural basis for the enhanced stability of highly fluorinated proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fluorine: A new element in protein design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Unexpected trends in the hydrophobicity of fluorinated amino acids reflect competing changes in polarity and conformation - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Hydration dynamics at fluorinated protein surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Recent Advances in Detergent Chemistry and Handling Support Membrane Protein Analysis Including Lipid Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ipo.lbl.gov [ipo.lbl.gov]
• 8. On-column refolding of recombinant chemokines for NMR studies and biological assays - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Expression and Purification of Fluorinated Proteins from Mammalian Suspension Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Direct Expression of Fluorinated Proteins in Human Cells for 19F In-Cell NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. info.gbiosciences.com [info.gbiosciences.com]
• 12. Fluorinated amino acids: compatibility with native protein structures and effects on protein–protein interactions - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 13. cytivalifesciences.com [cytivalifesciences.com]
• 14. Size-Exclusion Chromatography for the Analysis of Protein Biotherapeutics and their Aggregates - PMC [pmc.ncbi.nlm.nih.gov]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. eldorado.tu-dortmund.de [eldorado.tu-dortmund.de]
• 17. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Technical Comparison: Thermal Denaturation of Wild-Type vs. Trifluoroleucine-Substituted Proteins

Executive Summary: The Fluorine Effect on Stability

This guide provides a technical analysis comparing the thermal denaturation profiles of wild-type (WT) proteins against variants incorporating 5,5,5-trifluoroleucine (Tfl).

The Verdict: The incorporation of Tfl generally results in a significant increase in thermal stability (

) and thermodynamic stability ( ).[1] This "fluorine effect" is primarily driven by the enhanced hydrophobicity of the trifluoromethyl group ( ) compared to the methyl group ( ) it replaces, resulting in a more tightly packed hydrophobic core. However, this stability is conditional on the protein's ability to accommodate the slightly larger van der Waals volume of the fluorinated side chain without steric clash.

Key Performance Indicators (WT vs. Tfl):

• Melting Temperature (

  ): Tfl variants typically exhibit a of +5°C to +13°C depending on the number of substitutions and core packing.

• Free Energy (

  ): Stabilization energies often range from 0.5 to 1.2 kcal/mol per substitution.[1][2]

• Chemical Resistance: Tfl proteins show increased resistance to chaotropic denaturants (Urea/GuHCl).

Mechanistic Foundation

To engineer stability effectively, one must understand the biophysical causality.

Hydrophobicity and Surface Area

The substitution of hydrogen with fluorine alters the physicochemical properties of the leucine side chain. Fluorine is the most electronegative element, yet the C-F bond is extremely stable and non-polarizable.

• Hydrophobic Effect: The

  group is significantly more hydrophobic than . When Tfl is buried in the protein core, the energetic penalty for exposing it to solvent upon unfolding is higher than for Leucine. This increases the energy gap between the folded and unfolded states.

• Buried Surface Area: Tfl has a larger surface area, leading to increased van der Waals contacts within the core, provided the structure is not sterically compromised.

Steric Packing (The Critical Constraint)

While hydrophobicity drives stability, steric bulk acts as the limiter.

• Volume: The trifluoromethyl group is approximately 32 ų larger than a methyl group.

• Packing Efficiency: In "zipper" motifs (e.g., coiled-coils like GCN4), the structure is flexible enough to accommodate this bulk, resulting in "super-packing" and high stability (Tang et al., 2001). In rigid globular proteins, if the cavity is too small, Tfl incorporation can cause local strain, potentially destabilizing the fold despite the hydrophobic gain.

Experimental Workflow: Production & Analysis

Reliable comparison requires high-fidelity incorporation of the non-canonical amino acid (ncAA). The standard method is Selective Pressure Incorporation (SPI) using auxotrophic strains.

Workflow Diagram

The following diagram outlines the self-validating workflow for producing and testing Tfl-proteins.

Figure 1: Selective Pressure Incorporation (SPI) workflow for generating Trifluoroleucine-substituted proteins.

Protocol: Selective Pressure Incorporation (SPI)

Objective: Replace >90% of Leucine residues with Trifluoroleucine.

• Strain Selection: Use a Leucine auxotroph (e.g., E. coli strain M15MA or similar Leu- strains).

• Growth Phase: Inoculate minimal medium (M9) supplemented with 19 amino acids + limiting Leucine (0.05 mM). Grow at 37°C until mid-log phase (

  ).

• Depletion Phase: The culture growth will plateau as Leucine is exhausted. Incubate for an additional 10-15 minutes to ensure full depletion.

• Induction & Substitution:

  • Add 5,5,5-Trifluoroleucine (Tfl) to a final concentration of 0.5 - 1.0 mM.

  • Simultaneously add the inducer (e.g., IPTG).

• Expression: Incubate for 4-6 hours. Note: Protein yield may be lower (30-50%) compared to WT due to the kinetic lag of the aminoacyl-tRNA synthetase processing the analog.

• Validation: Verify incorporation using Mass Spectrometry (MALDI-TOF or ESI). A mass shift of +54 Da per Leucine residue (H -> F substitution x 3) confirms success.

Comparative Performance Analysis

The following data summarizes the thermal denaturation characteristics observed in key studies, specifically focusing on coiled-coil domains (e.g., GCN4-p1d) which are ideal models for core packing stability.

Quantitative Data Summary

Metric	Wild-Type (Leu)	Tfl-Variant (Trifluoroleucine)	Change ( )	Significance
Melting Temp ( )	~56°C	~69°C	+13°C	High thermal stabilization
Free Energy ( )	6.5 kcal/mol	7.7 kcal/mol	+1.2 kcal/mol	Increased thermodynamic stability
Urea Tolerance ( )	3.5 M	5.2 M	+1.7 M	Enhanced chemical resistance
Secondary Structure	-helical	-helical	None	Structural integrity maintained

Data Source: Tang, Y. et al. (2001). Biochemistry.

Thermal Denaturation Profiles (CD Spectroscopy)

Circular Dichroism (CD) at 222 nm is the standard for monitoring

-helical unfolding.

• Wild-Type Profile: Shows a cooperative transition with a steep slope, indicating a two-state unfolding mechanism.

• Tfl Profile: The curve shifts significantly to the right (higher temperature). The slope (cooperativity) often remains similar, suggesting the unfolding mechanism is preserved but requires higher energy to initiate.

• Hysteresis: Tfl proteins often show improved reversibility after thermal denaturation compared to WT, as the hydrophobic core re-assembles more avidly upon cooling.

Mechanism of Stabilization Diagram

The following diagram illustrates the energy landscape difference.

Figure 2: Energy landscape comparison. The Tfl variant (Red) occupies a deeper energy well due to enhanced hydrophobic burial, requiring higher thermal energy (

) to reach the unfolded state.

Critical Considerations for Researchers

While Tfl is a powerful tool for stabilization, it is not a universal fix.

• Solubility Issues: The increased hydrophobicity that stabilizes the core can lead to aggregation if the Tfl residues are partially exposed on the surface. Ensure Tfl substitutions are targeted strictly to buried positions (e.g., 'a' and 'd' positions in heptad repeats).

• Synthetase Fidelity: The native Leucyl-tRNA synthetase activates Tfl but with reduced efficiency (

  is lower). This slows translation, which can sometimes aid folding of complex proteins but reduces overall yield.

• Context Dependence: In rigid structures (e.g., TIM barrels), the volume increase may destabilize the protein. Molecular Dynamics (MD) simulations are recommended before wet-lab expression to predict steric clashes.

References

• Tang, Y., Ghirlanda, G., Petka, W. A., Nakajima, T., DeGrado, W. F., & Tirrell, D. A. (2001). Stabilization of Coiled-Coil Peptide Domains by Introduction of Trifluoroleucine. Biochemistry, 40(9), 2790–2796.

• Son, S., Tanrikulu, I. C., & Tirrell, D. A. (2006). Stabilization of the coiled-coil domain of the cartilage oligomeric matrix protein (COMP) by trifluoroleucine. ChemBioChem, 7(8), 1251–1257.

• Montclare, J. K., & Tirrell, D. A. (2006). Evolving artificial enzymes with fluorinated amino acids. Angewandte Chemie International Edition, 45(27), 4518–4521.

• Bahr, M., et al. (2023). Coiled Coils as Versatile Modules for Mammalian Cell Regulation. SCIEPublish.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Stabilization of coiled-coil peptide domains by introduction of trifluoroleucine - PubMed [pubmed.ncbi.nlm.nih.gov]

Validation of Native-Like Fold in Trifluoroleucine (TFL) Substituted Proteins

Executive Summary: The Fluorous Effect in Protein Engineering

The substitution of Leucine (Leu) with 5,5,5-trifluoroleucine (TFL) is a high-stakes engineering strategy. While fluorine's unique hydrophobicity and lipophobicity (the "fluorous effect") can significantly enhance thermal stability and provide a background-free NMR handle, it introduces a critical risk: steric perturbation. TFL is larger than Leu (~148 ų vs. ~142 ų), and its trifluoromethyl group prefers specific rotamers that may clash with a tightly packed hydrophobic core.

This guide provides a rigorous, self-validating framework to determine if a TFL-substituted protein has achieved a native-like fold or collapsed into a non-functional "molten globule." We compare TFL variants directly against Wild-Type (WT) counterparts and alternative isotopic labeling strategies.

Comparative Analysis: TFL vs. Alternatives

The following table contrasts the performance and validation metrics of TFL substitution against the Wild-Type (WT) baseline and standard isotopic labeling (

C/ N).

Feature	Wild-Type (WT)	TFL-Substituted (Test)	C/ N Labeled
Primary Utility	Biological Baseline	Stability Engineering, F NMR Probing	Structure Determination, Dynamics
Thermodynamic Stability ( )	Baseline ( )	Typically Increased ( C) due to hydrophobic burial.	Identical to WT
Solvent Denaturation ( )	Baseline	Enhanced (Requires higher [GdnHCl] to unfold).	Identical to WT
Proteolytic Resistance	Baseline	Variable. Often increased due to steric occlusion, but position-dependent.	Identical to WT
Folding Risk	Low (Native)	Moderate. Risk of "Molten Globule" state (secondary structure forms, tertiary packing fails).	Low
Validation Gold Standard	X-ray/NMR	F NMR Dispersion + CD Thermal Melt	HSQC NMR

Validation Workflow & Logic

To confirm a native-like fold, you must prove two things:

• Global Architecture: The secondary structure elements are intact (Circular Dichroism).

• Tertiary Packing: The core is tightly packed and not fluctuating dynamically (NMR).

Diagram 1: The Hierarchical Validation Pathway

Caption: Hierarchical workflow ensuring global folding (CD) is validated before assessing core packing integrity (NMR).

Detailed Experimental Protocols

Protocol A: Global Fold Validation via Circular Dichroism (CD)

Objective: Quantify secondary structure content and compare helicity/beta-sheet content of TFL-protein vs. WT.

The "Self-Validating" Check:

• Success: The TFL spectrum overlaps with the WT spectrum (within 5-10% error).

• Failure: A shift in minima (e.g., 208/222 nm for

  -helix) indicates structural rearrangement.

Methodology:

• Sample Prep: Dialyze both WT and TFL proteins into 10 mM Potassium Phosphate (pH 7.4) .

  • Critical: Avoid Chloride ions (NaCl) if measuring <200 nm as they absorb strongly. Avoid Tris/HEPES.

  • Concentration: Adjust to 10–20

    M. Accurate concentration determination (e.g., A280) is vital for Mean Residue Ellipticity (MRE) calculation.

• Acquisition:

  • Instrument: Jasco J-815 (or equivalent).

  • Path length: 1 mm quartz cuvette.

  • Range: 260 nm to 190 nm.

  • Scan speed: 50 nm/min; Accumulations: 3.

• Thermal Denaturation (The Stress Test):

  • Ramp temperature from 20°C to 95°C at 1°C/min.

  • Monitor ellipticity at 222 nm (for helices).

  • Data Analysis: Plot Fraction Folded (

    ) vs. Temperature.

  • Insight: TFL proteins often show a higher

    (stabilization). If is lower, the steric bulk of TFL is disrupting the core packing [1, 7].

Protocol B: Tertiary Structure Validation via F NMR

Objective: Distinguish between a "folded" protein and a "molten globule." CD cannot do this effectively.

The "Self-Validating" Check:

• Native State:[1]

  F signals are dispersed (spread out) and sharp . This proves that each TFL residue is in a unique, locked magnetic environment.

• Molten Globule/Denatured:

  F signals are degenerate (collapsed into a single peak) and broad . This indicates the side chains are averaging their environments (dynamic motion).

Methodology:

• Sample Prep:

  • Protein: 0.1 – 0.5 mM in NMR buffer (e.g., 50 mM Phosphate, 100 mM NaCl, 10% D

    O).

  • Note: TFL incorporation allows for lower concentrations than

    C-NMR due to the high sensitivity of Fluorine (83% of Proton sensitivity).

• Acquisition:

  • Probe:

    F-tuned probe (or cryoprobe).

  • Reference: Add Trifluoroacetic acid (TFA) or Trichlorofluoromethane (CFCl

    ) as an external coaxial standard (set to 0 ppm or -76.5 ppm).

  • Pulse Sequence: Standard 1D pulse-acquire with proton decoupling.

• Interpretation:

  • Count the peaks. If your protein has 5 Leucines and you see 5 distinct peaks, the core is uniquely packed [2, 8].

  • Calculate linewidths. Native peaks should be <50 Hz. Broad "humps" indicate exchange broadening (misfolding).

Mechanistic Insight: The Stability Landscape

Why does TFL stabilize some proteins and destabilize others? It is a trade-off between the Hydrophobic Effect (stabilizing) and Steric Strain (destabilizing).

Diagram 2: The Energy Landscape of TFL Substitution

Caption: TFL can deepen the energy well (NativeTFL) via the fluorous effect, but steric clashes can lower the barrier to aggregation.

Functional Stability: Proteolysis Assay[2]

Structural stability does not always equal functional resilience. TFL can protect cleavage sites via steric occlusion (the "teflon coating" effect) [4, 9].

Protocol:

• Incubate WT and TFL-protein (1 mg/mL) with Chymotrypsin (1:100 w/w ratio).

• Take aliquots at t = 0, 5, 15, 30, 60 min.

• Quench with 1% TFA.

• Analyze via SDS-PAGE or HPLC.

• Result: TFL proteins typically show a longer half-life (

  ) due to the inability of the protease to access the scissile bond efficiently.

References

• Protein stability comparison between wild type and mutant proteins. ResearchGate. Available at: [Link]

• Use of 19F NMR to Probe Protein Structure and Conformational Changes. PMC. Available at: [Link]

• 19F NMR study of proteins with parallel incorporation of multiple fluorinated aromatic amino acids. PMC. Available at: [Link]

• Impact of fluorination on proteolytic stability of peptides. ResearchGate. Available at: [Link]

• Circular dichroism spectra of solid state l-leucine. ResearchGate. Available at: [Link]

• Comparison of the structures and stabilities of coiled-coil proteins containing hexafluoroleucine. PMC. Available at: [Link]

• Structural basis for the enhanced stability of highly fluorinated proteins. PMC. Available at: [Link]

• Rational design of 19F NMR labelling sites to probe protein structure. Nature Communications. Available at: [Link]

• Position-dependent impact of hexafluoroleucine and trifluoroisoleucine on protease digestion. PMC. Available at: [Link]

Sources

• 1. USE OF 19F NMR TO PROBE PROTEIN STRUCTURE AND CONFORMATIONAL CHANGES - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide: Kinetic Analysis of Enzymes Containing 5,5,5-Trifluoroleucine (TFL)

This guide provides a technical comparison and experimental workflow for the kinetic analysis of enzymes containing 5,5,5-trifluoroleucine (TFL). It is designed for biochemists and protein engineers evaluating fluorination as a strategy for enhancing protein stability or altering catalytic turnover.

Executive Summary: The "Teflon" Effect vs. Structural Reality

Incorporating 5,5,5-trifluoroleucine (TFL) into enzymes is a protein engineering strategy often termed the "Teflon effect." The trifluoromethyl (–CF₃) group is significantly more hydrophobic and bulky (approx. 2x volume) than the native methyl group of leucine.

While TFL incorporation is widely cited to enhance the thermal stability of coiled-coil motifs (due to efficient hydrophobic packing), its impact on globular enzymes is non-linear. Global replacement can maintain catalytic activity at ambient temperatures but may paradoxically destabilize the tertiary structure at elevated temperatures due to steric strain in the hydrophobic core.

Comparison at a Glance

Feature	Wild-Type (Leu)	TFL-Substituted Variant	Performance Verdict
Hydrophobicity	Standard	High (–CF₃ group)	TFL increases core hydrophobicity.
Proteolytic Stability	Susceptible	Resistant	TFL hinders protease access (steric occlusion).
Thermal Stability ( )	Baseline	Context-Dependent	Mixed: Higher in coiled-coils; variable/lower in globular enzymes.
Catalytic Efficiency ( )	Baseline	Often Conserved	Neutral: Activity often retained if active site is flexible.
Expression Yield	High	Low to Medium	WT is superior; TFL requires auxotrophic strains.

Mechanism of Action: Why TFL Alters Kinetics

To interpret kinetic data, one must understand the structural perturbations caused by TFL:

• Steric Bulk: The van der Waals volume of –CF₃ (approx. 40 ų) is larger than –CH₃ (approx. 24 ų). In a tightly packed enzyme core, this can introduce strain that lowers the energy barrier for unfolding (

  ), despite the hydrophobic benefit.

• pKa Modulation: Fluorine is highly electronegative. If a TFL residue is adjacent to a catalytic residue (e.g., Histidine or Cysteine), it can inductively lower the pKa, potentially altering the pH optimum of the enzyme.

• Low Surface Energy: TFL residues on the protein surface can reduce solvent interactions, potentially leading to aggregation during kinetic assays if not properly buffered.

Experimental Workflow: Production of TFL-Enzymes

Objective: Achieve global replacement of Leucine with TFL using the Selective Pressure Incorporation (SPI) method.

Protocol: Auxotrophic Expression

Prerequisites:

• Strain: Leucine auxotroph (e.g., E. coli ATCC 23812 or specific K-12 leuB- strains).

• Medium: M9 Minimal Medium.

• Analogue: 5,5,5-Trifluoro-DL-leucine (Note: E. coli LeuRS can distinguish stereoisomers; the L-isomer is incorporated).

Step-by-Step Methodology:

• Inoculation: Grow auxotrophic cells overnight in M9 + 20 amino acids (including Leu) to generate biomass.

• Depletion Phase: Pellet cells (

  , 10 min) and wash with sterile PBS to remove residual Leucine.

• Resuspension: Resuspend in M9 minimal medium containing 19 amino acids (minus Leu) and a carbon source (glucose).

• Starvation: Incubate at 37°C for 30 minutes to deplete intracellular Leucine pools. Critical: This halts protein synthesis.

• Induction & Supplementation:

  • Add TFL (final conc. 0.5–2.0 mM).

  • Add Inducer (e.g., IPTG 1 mM).

  • Note: Protein synthesis resumes using TFL charged onto tRNA

    by the native LeuRS (Leucyl-tRNA synthetase).

• Harvest: Incubate for 4–12 hours. Harvest cells and purify using standard affinity chromatography (e.g., Ni-NTA), ensuring buffers contain 10% glycerol to prevent aggregation of the hydrophobic TFL-variant.

Visualization: SPI Expression Logic

Caption: Selective Pressure Incorporation (SPI) workflow for global TFL substitution.

Kinetic Analysis: Comparative Protocols

Objective: Determine if TFL incorporation alters the catalytic turnover (

) or substrate affinity ( ).

Protocol: Michaelis-Menten Kinetics

Self-Validating Control: Always run the WT enzyme side-by-side with the TFL variant in the same buffer stocks to eliminate pipetting error.

• Substrate Preparation: Prepare a serial dilution of substrate ranging from

  to (based on WT values).

• Enzyme Normalization:

  • Quantify protein concentration using Amino Acid Analysis (AAA) , NOT standard Bradford/BCA assays.

  • Reasoning: TFL alters dye binding properties and molecular weight (TFL MW = 185.1 Da vs Leu MW = 131.2 Da). Using standard extinction coefficients (

    ) requires adjustment for the molecular weight change.

• Reaction Initiation:

  • Pre-incubate buffer and enzyme at the assay temperature (e.g., 25°C).

  • Add substrate and monitor product formation (absorbance/fluorescence) continuously.

• Data Fitting:

  • Fit initial velocities (

    ) to the Michaelis-Menten equation:

  • Calculate

    .

Case Study Data: Chloramphenicol Acetyltransferase (CAT)

The following table summarizes real-world data comparing WT CAT to TFL-CAT (global substitution).

Parameter	Wild-Type CAT	TFL-CAT (Global)	Interpretation
(Chloramphenicol)			Unchanged: Substrate binding pocket geometry is preserved.
(Turnover)			Unchanged: Catalytic mechanism is not hindered by fluorination.
(Melting Temp)			Destabilized: TFL-CAT is less thermostable due to packing defects in the globular core.
Protease Resistance	Low	High	Enhanced: TFL variants resist trypsin/chymotrypsin digestion.

Data synthesized from comparative studies on fluorinated CAT and coiled-coil proteins (References 1, 3).

Interpreting Kinetic Deviations

When analyzing your specific TFL-enzyme, use this logic flow to diagnose kinetic shifts.

Caption: Diagnostic logic for interpreting kinetic shifts in fluorinated enzymes.

Critical Considerations

• Aggregation during Assay: If

  decreases non-linearly over time, the TFL-enzyme may be aggregating due to surface hydrophobicity. Solution: Add 0.01% Triton X-100 or increase ionic strength.

• Refolding Capability: TFL-enzymes often fail to refold after acid denaturation (unlike WT) because the hydrophobic collapse is too strong and prone to misfolding.

References

• Impact of Global Fluorination on Chloramphenicol Acetyltransferase. Source: ResearchGate / Montclair State University

• Biosynthesis and Stability of Coiled-Coil Peptides Containing 5,5,5-Trifluoroleucine. Source: NIH / PubMed Central

• Position-dependent impact of hexafluoroleucine and trifluoroisoleucine on protease digestion. Source: NIH / PubMed Central

• 5,5,5-Trifluoro-DL-leucine Product Information. Source: Sigma-Aldrich

A Head-to-Head Comparison: Trifluoroleucine vs. Fluorophenylalanine for High-Sensitivity ¹⁹F NMR Spectroscopy

A Senior Application Scientist's Guide to Selecting the Optimal Fluorinated Amino Acid Probe for Protein NMR Studies

For researchers, scientists, and drug development professionals leveraging the power of fluorine-19 (¹⁹F) NMR spectroscopy to elucidate protein structure, dynamics, and interactions, the choice of the fluorinated amino acid probe is a critical experimental parameter. This guide provides an in-depth, objective comparison of the ¹⁹F NMR sensitivity of two commonly employed probes: 5,5,5-trifluoroleucine and 4-fluorophenylalanine. By examining the theoretical underpinnings and presenting supporting experimental data, this document aims to equip researchers with the knowledge to make an informed decision for their specific application.

The Fundamental Basis of ¹⁹F NMR Sensitivity: More Than Just the Nucleus

The inherent sensitivity of the ¹⁹F nucleus is a significant advantage for NMR studies. With a spin of ½, 100% natural abundance, and a gyromagnetic ratio that is 83% that of protons, ¹⁹F NMR offers a powerful observational tool without the background signals that can complicate proton NMR in biological samples[1][2]. However, the choice of the fluorinated amino acid can dramatically impact the practical sensitivity achieved in an experiment. The two primary factors governing this are the number of equivalent fluorine nuclei and the relaxation properties of the probe.

Trifluoroleucine: The Power of Three

5,5,5-Trifluoroleucine incorporates a trifluoromethyl (CF₃) group, which provides an intrinsic and significant sensitivity advantage. The presence of three magnetically equivalent fluorine atoms leads to a theoretical three-fold enhancement in signal intensity compared to a probe with a single fluorine, such as fluorophenylalanine[3]. This amplification of the signal-to-noise ratio is a major driver for the preference of trifluoromethyl-containing probes in many ¹⁹F NMR applications.

Fluorophenylalanine: A Classic Probe with Nuanced Considerations

4-Fluorophenylalanine, a well-established ¹⁹F NMR probe, introduces a single fluorine atom onto the phenyl ring. While it lacks the signal amplification of a CF₃ group, its structural similarity to phenylalanine often allows for high incorporation efficiency in auxotrophic expression systems and can be less perturbing to protein structure in some cases[1][4].

The Decisive Role of Relaxation: Why Shorter T₁ is Better for Sensitivity

Beyond the number of fluorine atoms, the longitudinal (T₁) and transverse (T₂) relaxation times of the ¹⁹F nucleus are critical determinants of experimental sensitivity.

• T₁ (Spin-Lattice) Relaxation: This parameter dictates the rate at which the nuclear spins return to thermal equilibrium after being excited by a radiofrequency pulse. A shorter T₁ allows for a shorter recycle delay between successive scans in an NMR experiment. This means more scans can be acquired in a given amount of time, leading to a greater signal-to-noise ratio.

• T₂ (Spin-Spin) Relaxation: This parameter is inversely proportional to the linewidth of the NMR signal. A longer T₂ results in a sharper resonance, which improves both resolution and sensitivity (signal height).

A key factor influencing both T₁ and T₂ is the chemical shift anisotropy (CSA), which is a major relaxation mechanism for ¹⁹F, especially at high magnetic fields[5]. The rapid rotation of the trifluoromethyl group in trifluoroleucine is effective at averaging the CSA, which can lead to more favorable relaxation properties compared to the more restricted motion of a fluorine atom on an aromatic ring[6].

Experimental Data: A Clear Advantage for the Trifluoromethyl Group

A study comparing the relaxation properties of free trifluoromethyl-phenylalanine (tfmF) and 4-fluorophenylalanine (4-F-Phe) found that the ¹⁹F T₁ value of free tfmF is approximately 200-fold shorter than that of 4-F-Phe . This dramatic difference in T₁ relaxation time underscores the significant advantage of the trifluoromethyl group for rapid data acquisition and signal averaging.

Amino Acid Analog	Relative T₁ Relaxation Time	Key Advantage for Sensitivity
Trifluoromethyl-phenylalanine	~200x shorter than 4-F-Phe	Allows for significantly faster repetition of NMR experiments, leading to substantial gains in signal-to-noise over time.
4-Fluorophenylalanine	Longer T₁	Requires longer experimental times to achieve comparable signal averaging.

This substantial difference in T₁ relaxation is a direct consequence of the different relaxation mechanisms dominating the trifluoromethyl group versus the monofluorinated aromatic ring.

Linewidth Considerations: The Impact of CSA

The linewidth of a ¹⁹F NMR signal is influenced by the T₂ relaxation time, which is in turn affected by the chemical shift anisotropy (CSA)[5]. While the large CSA of the ¹⁹F nucleus can lead to broad lines, the rapid internal rotation of the CF₃ group in trifluoroleucine helps to average this anisotropy, often resulting in sharper lines than might be expected, particularly in larger proteins. For fluorophenylalanine, the CSA is more dependent on the overall tumbling of the protein, which can lead to broader lines in larger, more slowly tumbling systems.

Experimental Protocols

To ensure the successful application of these probes, detailed and validated protocols are essential.

Biosynthetic Incorporation of Fluorinated Amino Acids in E. coli

The following protocols describe the general procedure for incorporating 5,5,5-trifluoroleucine and 4-fluorophenylalanine into a target protein using an auxotrophic E. coli strain.

General workflow for biosynthetic incorporation of fluorinated amino acids.

Protocol for 5,5,5-Trifluoroleucine Incorporation:

• Strain Selection: Utilize an E. coli strain auxotrophic for leucine.

• Media Preparation: Prepare M9 minimal media supplemented with all necessary amino acids except for leucine.

• Overnight Culture: Grow an overnight culture of the auxotrophic strain in the supplemented M9 media containing a standard concentration of leucine (e.g., 50 mg/L).

• Main Culture: Inoculate a larger volume of fresh, leucine-free M9 media with the overnight culture.

• Growth: Grow the culture at 37°C with shaking until the OD₆₀₀ reaches 0.6-0.8.

• Induction and Labeling: Induce protein expression with the appropriate inducer (e.g., IPTG). Simultaneously, add 5,5,5-trifluoroleucine to the culture medium at a concentration of 100-200 mg/L.

• Incubation: Continue to grow the culture for an additional 4-6 hours at a reduced temperature (e.g., 25-30°C) to enhance protein folding and incorporation of the unnatural amino acid.

• Harvesting and Purification: Harvest the cells by centrifugation and purify the labeled protein using standard chromatographic techniques.

Protocol for 4-Fluorophenylalanine Incorporation:

• Strain Selection: Employ an E. coli strain auxotrophic for phenylalanine[7].

• Media Preparation: Prepare M9 minimal media supplemented with all necessary amino acids except for phenylalanine.

• Overnight Culture: Grow an overnight culture of the auxotrophic strain in the supplemented M9 media containing a standard concentration of phenylalanine (e.g., 50 mg/L).

• Main Culture: Inoculate a larger volume of fresh, phenylalanine-free M9 media with the overnight culture.

• Growth: Grow the culture at 37°C with shaking until the OD₆₀₀ reaches 0.6-0.8.

• Induction and Labeling: Induce protein expression and simultaneously add 4-fluorophenylalanine to the culture medium at a concentration of 100-200 mg/L[4].

• Incubation: Continue incubation for 4-6 hours at an appropriate temperature for protein expression.

• Harvesting and Purification: Harvest the cells and purify the 4-fluorophenylalanine-labeled protein.

¹⁹F NMR Data Acquisition

Workflow for ¹⁹F NMR data acquisition.

Recommended ¹⁹F NMR Parameters:

Parameter	Trifluoroleucine-labeled Protein	Fluorophenylalanine-labeled Protein	Rationale for Difference
Recycle Delay (D1)	0.5 - 1.0 s	1.0 - 2.0 s	The significantly shorter T₁ of the CF₃ group allows for a much shorter recycle delay, enabling faster data acquisition.
Number of Scans (NS)	As needed for desired S/N	Typically higher than for trifluoroleucine for the same S/N	The lower intrinsic signal per molecule requires more scans to achieve a comparable signal-to-noise ratio.
Spectral Width (SW)	~50 ppm	~50 ppm	The chemical shift range for both probes in proteins is generally within this range.
¹H Decoupling	Optional, but can improve resolution	Recommended to collapse ¹H-¹⁹F couplings and improve S/N	The CF₃ group has no directly attached protons, so decoupling is less critical than for fluorophenylalanine where through-bond couplings can broaden the signal.
Temperature	298 K (or as required by protein stability)	298 K (or as required by protein stability)	Consistent temperature is crucial for comparing chemical shifts and dynamics.

Conclusion: Trifluoroleucine for Maximal Sensitivity

Based on the fundamental principles of NMR spectroscopy and supported by experimental data, 5,5,5-trifluoroleucine offers superior sensitivity for ¹⁹F NMR studies of proteins compared to 4-fluorophenylalanine . The key advantages of trifluoroleucine are:

• Three-fold signal enhancement due to the three equivalent fluorine atoms of the trifluoromethyl group.

• Significantly shorter T₁ relaxation times , which permit much faster data acquisition and signal averaging, leading to a substantial improvement in the signal-to-noise ratio in a given experimental time.

• Favorable relaxation properties due to the rapid internal rotation of the CF₃ group, which helps to average the chemical shift anisotropy.

While fluorophenylalanine remains a valuable probe, particularly when minimal structural perturbation is paramount or for specific biosynthetic labeling schemes, trifluoroleucine is the clear choice when maximizing sensitivity is the primary objective. For researchers working with low-concentration samples, large proteins, or who need to perform time-sensitive experiments, the adoption of trifluoroleucine as a ¹⁹F NMR probe can be a transformative decision.

References

• Manglik, A., et al. (2015). A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins. Journal of Biomolecular NMR, 61(3-4), 247-257.
• Danielson, M. A., & Falke, J. J. (1996). Use of 19F NMR to probe protein structure and conformational changes. Annual Review of Biophysics and Biomolecular Structure, 25(1), 163-195.
• Fluorine labeling of proteins for NMR studies. (2020). UCLA-DOE Biosciences.
• Jackson, J. C., et al. (2007). Site-specific incorporation of a (19)F-amino acid into proteins as an NMR probe for characterizing protein structure and reactivity. Journal of the American Chemical Society, 129(5), 1160-6.
• Pomerantz, W. C., et al. (2013). Protein-observed 19F-NMR for fragment screening, affinity quantification and druggability assessment.
• Wüthrich, K. (2015). Fluorine-19 NMR of integral membrane proteins illustrated with studies of GPCRs. Current Opinion in Structural Biology, 32, 110-119.
• Ye, Y., et al. (2015). A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins.
• Gerig, J. T. (2004). Fluorine NMR. eMagRes.
• Rennert, O. M., & Anker, H. S. (1963). On the Incorporation of 5',5',5'-Trifluoroleucine into Proteins of E. coli. Biochemistry, 2(3), 471-476.
• Luck, L. A., & Johnson, C. (2000). Fluorescence and 19F NMR evidence that phenylalanine, 3-L-fluorophenylalanine and 4-L-fluorophenylalanine bind to the L-leucine specific receptor of Escherichia coli. Protein Science, 9(12), 2573-2576.
• Luck, L. A., & Falke, J. J. (1991). 19F NMR study of the leucine-specific binding protein of Escherichia coli: Mutagenesis and assignment of the 5-fluorotryptophan-labeled residues. Biochemistry, 30(17), 4248-4256.
• Boeszoermenyi, A., et al. (2020). 4-fluorophenylalanine replaces phenylalanine but not tyrosine. a 1D ¹⁹F...
• Yilmaz, A., et al. (2004). Proton T1 and T2 relaxivities of serum proteins. Magnetic Resonance Imaging, 22(5), 683-8.
• Ye, Y., et al. (2015). A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins. Journal of Biomolecular NMR, 61(3-4), 247-257.
• Browne, D. T., et al. (1976). Determination of low levels of 4-fluorophenylalanine incorporation into proteins. Analytical Biochemistry, 74(1), 271-277.
• Sherry, A. D., et al. (2017). New Frontiers and Developing Applications in 19F NMR. Progress in Nuclear Magnetic Resonance Spectroscopy, 102-103, 1-17.
• Michalik, M., et al. (2024). Assessment of T1 and T2 Relaxation-Time Changes in NMIBC Tissue After 5-ALA Photodynamic Therapy Using Quantitative Magnetic Resonance Imaging. Cancers, 16(5), 987.
• Yoder, N. C., & Kumar, K. (2002). Incorporation of trifluoroisoleucine into proteins in vivo. Journal of the American Chemical Society, 124(24), 6932-6933.
• Ye, Y., et al. (2015). A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins.
• Fluorine-19 nuclear magnetic resonance spectroscopy. Wikipedia.
• Elster, A. D. (n.d.). Field strength dependence of T1 & T2. Questions and Answers in MRI.
• Manglik, A., et al. (2015). A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19 F NMR studies of proteins. Manglik lab @ UCSF.
• Sprenger, G. A. (2007). The l-phenylalanine biosynthesis pathway in Escherichia coli.
• Gelal, F. A., et al. (2014). Fluorinated Aromatic Amino Acids Are Sensitive 19F NMR Probes for Bromodomain-Ligand Interactions. ACS Chemical Biology, 9(11), 2549-2555.
• Chaumont, A., et al. (2023). One-step introduction of the hexafluoroisobutyl group, synthesis of (S)-5,5,5,5′,5′,5′-hexafluoroleucine, and its incorporation into peptides and proteins. Comptes Rendus Chimie, 26, 1-11.
• Gerig, J. T. (2004). Fluorine NMR. eMagRes.
• Banci, L., et al. (2013). The longitudinal and transverse relaxation times, T1 and T2, are...
• Lennox, E. S. (1955). Biosynthesis and Incorporation into Protein of Norleucine by Escherichia coli. Journal of Bacteriology, 69(2), 179-191.
• de la Torre, P., et al. (2024). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules, 29(9), 2009.
• Marx, C. J. (2020).
• Goodwin, T. W. (1966). Effect of p-Fluorophenylalanine on Chromosome Replication in Escherichia coli. Journal of Bacteriology, 92(4), 939-949.
• Keeler, J. (2018). NMR: How the relaxation times T1 and T2 depend on the correlation time / amount of molecular tumbling. Chemistry Stack Exchange.
• Noda, S., et al. (2023). Metabolic engineering of Escherichia coli for 4-nitrophenylalanine production via the 4-aminophenylalanine synthetic pathway. Metabolic Engineering, 78, 101-110.
• Burford, N., et al. (1997). 19F NMR Studies on Positional Variations of Trifluoromethyl Groups in CF3-substituted Aromatic Group 15 Trivalent Chlorides.
• Amiram, M., et al. (2013). Computational design and engineering of an Escherichia coli strain producing the nonstandard amino acid para-aminophenylalanine. ACS Synthetic Biology, 2(7), 384-392.

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• 6. A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Comparative Guide: Evaluating Ligand Affinity in Trifluoroleucine (TFL) Modified Receptors

Executive Summary

The incorporation of 5,5,5-trifluoroleucine (TFL) into G Protein-Coupled Receptors (GPCRs) has emerged as a premier method for studying conformational dynamics via 19F-NMR . Unlike static crystallography, this technique allows researchers to observe the receptor's "breathing" motions and distinct active/inactive states in solution.

However, a critical question remains for drug developers: Does the fluorination of the receptor perturb ligand binding affinity?

This guide objectively compares TFL-modified receptors against Wild-Type (WT) and alternative labeling strategies (13C-Methyl, Cysteine-reactive tags). The consensus, supported by biophysical data, is that while TFL causes a minor reduction in thermal stability (

), it preserves native-like ligand affinity ( ) in the vast majority of cases, making it a superior choice for dynamic fragment screening over bulky cysteine tags.

Part 1: Biophysical Rationale & Comparative Performance[1]

Why Trifluoroleucine?

Fluorine-19 (

F) offers 100% natural abundance and zero background signal in biological systems. By metabolically replacing Leucine with TFL, researchers introduce sensitive NMR probes throughout the receptor's hydrophobic core without the need for extensive site-directed mutagenesis required by thiol-reactive tags.

Performance Matrix: TFL vs. Alternatives[2]

The following table synthesizes experimental data comparing TFL incorporation against the "Gold Standard" (Wild Type) and common alternatives.

Feature	Wild Type (WT)	TFL-Modified (Global)	13C-Methyl (Met/Val)	Cysteine-Tag (e.g., TET/BTF)
Ligand Affinity ( )	Baseline (100%)	~95-100% of Baseline	100% of Baseline	50-90% (Site dependent)
Thermal Stability ( )	Baseline	Slight Decrease (-2°C to -5°C)	No Change	Variable (Often Destabilizing)
NMR Sensitivity	N/A	High (0.83 x H)	Low (Requires Cryoprobe)	High
Perturbation Risk	None	Low (Steric/Electronic)	Negligible	High (Bulky adducts)
Experimental Cost	Low	Moderate (Auxotrophic Media)	High (Isotopes)	Moderate

Key Technical Insight: The "Helix Propensity" Factor

While TFL is structurally similar to Leucine, the high electronegativity of the trifluoromethyl group (

) creates a "dipole effect" and slightly increases the steric volume. Studies indicate that TFL has a lower helix propensity than Leucine (Hfl < Qfl < Leu), which explains the minor reduction in thermal stability ( ). However, because the hydrophobic core packing remains largely intact, the ligand binding pocket geometry is rarely compromised .

Part 2: Experimental Workflow & Self-Validating Protocols

To ensure data integrity, you must validate that TFL incorporation has not altered the receptor's pharmacology. This protocol outlines a self-validating loop.

Phase 1: Auxotrophic Expression

• System: E. coli (for simple receptors) or Spodoptera frugiperda (Sf9) / HEK293 (for complex GPCRs).

• Method: Use a defined medium where Leucine is depleted. At the induction point (OD600 ~0.6), supplement with TFL (typically 50–100 mg/L).

• Inhibition: Add Glyphosate (if using bacterial systems) to inhibit endogenous aromatic amino acid synthesis if using other labeled aromatics, though for TFL, simple Leucine starvation is usually sufficient.

Phase 2: The "Quality Gate" (Critical Step)

Before running binding assays, you must quantify the incorporation rate.

• Intact Mass Spectrometry: Digest the purified receptor.

• Calculation: Compare the mass shift. Each Leu

  TFL substitution adds +54 Da .

  • Target: >85% incorporation efficiency.

Phase 3: Functional Validation (Ligand Binding)

Do not rely solely on NMR for affinity. You must cross-reference with a functional assay.

• Radioligand Binding: Perform saturation binding on membrane preparations containing the TFL-receptor.

• Success Criteria: The

  or of the TFL-receptor must be within 0.3 log units of the WT receptor.

Part 3: Visualization of Logic & Workflow

Diagram 1: The Self-Validating TFL Workflow

This flowchart illustrates the critical "Go/No-Go" decision points in the production of TFL-labeled receptors to ensure scientific validity.

Caption: Figure 1. Step-by-step validation workflow ensuring TFL-modified receptors retain native pharmacology before NMR analysis.

Diagram 2: Mechanism of Action (19F-NMR vs. Affinity)

How TFL enables the measurement of

and without disrupting the binding pocket.

Caption: Figure 2. The transduction of biological binding events into quantifiable NMR signals via TFL probes.

Part 4: Advanced Protocol - Measuring Affinity via Lineshape Analysis

Once the TFL-receptor is validated (per Part 2), you can use the 19F-NMR signal itself to determine ligand affinity for novel compounds. This is often more accurate than radioligand binding for weak binders (

in range).

• Titration: Prepare a series of NMR tubes with fixed receptor concentration (

  ) and increasing ligand concentration.

• Acquisition: Record 1D

  F spectra.

• Analysis:

  • Slow Exchange: If separate peaks appear for Free (

    ) and Bound ( ) states, integrate the areas. .

  • Fast/Intermediate Exchange: If the peak shifts or broadens without splitting, use Lineshape Fitting software (e.g., TITAN or BioSol) to mathematically extract

    and .

  • Calculation:

    .

References

• Prosser, R. S., et al. (2023). "Discerning conformational dynamics and binding kinetics of GPCRs by 19F NMR." Current Opinion in Pharmacology.

• Liu, J. J., et al. (2012). "Spectroscopic characterization of the G protein-coupled receptor A2A adenosine receptor in the active and inactive states." Nature.

• Cheng, R. P., et al. (2006).[1] "Helix propensity of highly fluorinated amino acids."[1] Journal of the American Chemical Society.[1]

• Ye, L., et al. (2021). "Delineating the conformational landscape of the adenosine A2A receptor during G protein coupling." Cell.

• Horne, J., et al. (2022). "Rapid Quantification of Protein-Ligand Binding via 19F NMR Lineshape Analysis." Biophysical Journal.

Sources

• 1. Fluorine: A new element in protein design - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Operational Guide: Safe Disposal and Management of Trifluoroleucine

Executive Summary & Chemical Identity

Trifluoroleucine (specifically 5,5,5-Trifluoro-L-leucine or its racemic mixture) is a fluorinated amino acid analog often used in protein engineering and NMR structural studies. While it shares structural similarities with natural Leucine, the presence of the trifluoromethyl group (-CF₃) fundamentally alters its thermal stability and disposal requirements.

The Critical Distinction: Unlike standard amino acids which can often be incinerated with general organic waste, Trifluoroleucine must be treated as Halogenated Organic Waste.

• Chemical Name: 5,5,5-Trifluoro-DL-leucine (or L-isomer)

• CAS Number: 2792-72-5[1]

• Formula: C₆H₁₀F₃NO₂[1]

• Hazard Class: Irritant (Skin/Eye/Respiratory); Non-P-list/Non-U-list (RCRA).

The Science of Disposal: Why Segregation Matters

As a Senior Application Scientist, I often see researchers default to throwing "biologicals" or "amino acids" into general non-halogenated solvent waste (e.g., with acetone or ethanol). This is a critical error for fluorinated compounds.

The Causality of Compliance:

• Thermal Stability: The C-F bond is one of the strongest in organic chemistry (approx. 485 kJ/mol). Standard catalytic oxidizers designed for non-halogenated waste often operate at temperatures insufficient to fully mineralize fluorinated compounds.

• Acid Gas Formation: Upon combustion, the fluorine atoms convert to Hydrogen Fluoride (HF). If this occurs in an incinerator lacking specific caustic scrubbers, the HF will corrode the facility's refractory lining and stack equipment.

• Cost & Efficiency: Mixing a small amount of Trifluoroleucine into a 55-gallon drum of non-halogenated solvent reclassifies the entire drum as halogenated waste, tripling the disposal cost.

Trust Metric: By strictly segregating this stream, you protect your facility's infrastructure and ensure complete destruction of the compound, preventing environmental release of fluorinated byproducts.

Operational Protocols: Step-by-Step Disposal

A. Solid Waste (Pure Compound & Contaminated Debris)

Applicability: Expired powder, spill cleanup materials, heavily contaminated gloves.

• Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar. Avoid glass if possible to prevent breakage during transport.

• Labeling: Affix a hazardous waste tag immediately.

  • Primary Constituent: "5,5,5-Trifluoro-DL-leucine"[1][2]

  • Hazard Checkbox: "Toxic" and "Irritant."

  • Critical Tag: Write "HALOGENATED SOLID" clearly on the tag.

• Storage: Keep the container closed and stored in a satellite accumulation area (SAA) away from oxidizers.

B. Liquid Waste (Stock Solutions & HPLC Effluent)

Applicability: Unused stock solutions, reaction mother liquors.

• Segregation: DO NOT pour into the "Organic Solvents" or "Non-Halogenated" carboy.

• Collection: Dispense into the Halogenated Solvent Waste carboy (usually designated for Chloroform/DCM/Methylene Chloride).

• Compatibility: Trifluoroleucine is compatible with standard halogenated solvents (DCM, Chloroform) and polar organic solvents (Methanol, DMSO).

• Documentation: Log the approximate volume and concentration on the carboy's accumulation log.

C. Biological Waste (Cell Cultures & Media)

Applicability: E. coli or mammalian cells incorporating Trifluoroleucine.

Note: While the compound is chemical, the matrix is biological. This requires a hybrid approach.

• Deactivation: Add bleach (sodium hypochlorite) to the liquid culture to a final concentration of 10% to kill biological activity. Allow to sit for 30 minutes.

• Assessment:

  • Trace Incorporation (<0.1%): Can generally be solidified and disposed of as Biohazardous Waste (Incineration). The trace fluorine is usually below the threshold for scrubber damage in large bio-incinerators.

  • High Concentration (>0.1% or unconsumed media): After deactivation, filter the biomass. The liquid filtrate must go to Halogenated Chemical Waste . The solid biomass goes to Biohazardous Waste.

Waste Stream Compatibility Matrix

Waste Stream	Status for Trifluoroleucine	Rationale
Non-Halogenated Solvents	FORBIDDEN	Contaminates stream; creates HF during standard incineration.
Halogenated Solvents	PREFERRED	Facility is equipped with scrubbers for acid gases.
Biohazardous (Red Bag)	CONDITIONAL	Acceptable only for trace incorporation in biomass.
Sewer / Drain	ILLEGAL	Fluorinated organics persist in water; EPA violation.
Trash / Landfill	ILLEGAL	Chemical leaching risk.[3]

Visual Workflow: Disposal Decision Tree

The following diagram outlines the logical flow for determining the correct disposal path based on the state of the material.

Caption: Decision logic for segregating Trifluoroleucine waste. Red nodes indicate chemical incineration streams; Green indicates biological incineration.

Emergency Response: Spill Management

In the event of a powder spill of Trifluoroleucine:

• PPE: Don nitrile gloves, safety goggles, and an N95 dust mask (to prevent inhalation of fluorinated dust).

• Containment: Do not dry sweep. Cover the spill with a damp paper towel to suppress dust generation.

• Cleanup: Scoop the wet material and towels into a wide-mouth jar.

• Disposal: Label the jar as "Halogenated Solid Waste - Debris from Spill" and move to the SAA.

• Decontamination: Wipe the surface with a mild soap solution.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 273350, 5,5,5-Trifluoroleucine. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Hazardous Waste Management: Halogenated Solvents. RCRA Regulations Title 40 CFR. Retrieved from [Link]

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• 1. 5,5,5-Trifluoro-DL-leucine | CAS 2792-72-5 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. rivm.nl [rivm.nl]